Technical Documentation Center

4-amino-N-(2,4-difluorophenyl)benzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-amino-N-(2,4-difluorophenyl)benzamide
  • CAS: 953755-61-8

Core Science & Biosynthesis

Foundational

Technical Guide: 4-Amino-N-(2,4-difluorophenyl)benzamide (CAS 953755-61-8)

The following technical guide details the properties, synthesis, and applications of 4-amino-N-(2,4-difluorophenyl)benzamide (CAS 953755-61-8). This document is structured for researchers and drug development professiona...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the properties, synthesis, and applications of 4-amino-N-(2,4-difluorophenyl)benzamide (CAS 953755-61-8). This document is structured for researchers and drug development professionals, focusing on its role as a high-value pharmacophore in medicinal chemistry, particularly in the design of epigenetic modulators and kinase inhibitors.

Part 1: Executive Summary & Chemical Identity

4-amino-N-(2,4-difluorophenyl)benzamide is a specialized pharmaceutical intermediate and building block belonging to the N-arylbenzamide class. It is structurally characterized by a central amide bond linking a para-aniline moiety to a 2,4-difluorophenyl ring.

This scaffold is of significant interest in oncology and immunology research due to its structural homology with Class I HDAC inhibitors (e.g., Entinostat, Tucidinostat) and certain kinase inhibitors . The 4-amino group serves as a versatile handle for further derivatization (e.g., urea formation, reductive amination, or Buchwald-Hartwig coupling), allowing the synthesis of complex libraries for Structure-Activity Relationship (SAR) studies.

Chemical Identity Table[1]
PropertySpecification
Chemical Name 4-amino-N-(2,4-difluorophenyl)benzamide
CAS Number 953755-61-8
Molecular Formula C₁₃H₁₀F₂N₂O
Molecular Weight 248.23 g/mol
SMILES Nc1ccc(C(=O)Nc2ccc(F)cc2F)cc1
Appearance Off-white to pale beige solid
Solubility Soluble in DMSO, DMF, Methanol; Low solubility in water
Melting Point 168–172 °C (Predicted/Typical for class)
pKa (Predicted) ~14.5 (Amide NH), ~4.0 (Aniline NH₂)

Part 2: Synthetic Methodology (Authoritative Protocol)

The synthesis of CAS 953755-61-8 typically follows a two-step sequence: Nucleophilic Acyl Substitution followed by Nitro Reduction . This approach ensures high regioselectivity and yield.

Reaction Scheme (Graphviz Visualization)

Synthesispathway Start1 4-Nitrobenzoyl Chloride (Electrophile) Step1 Step 1: Amide Coupling (TEA/DCM, 0°C to RT) Start1->Step1 Start2 2,4-Difluoroaniline (Nucleophile) Start2->Step1 Inter Intermediate: 4-nitro-N-(2,4-difluorophenyl)benzamide Step1->Inter Yield: ~85-90% Step2 Step 2: Reduction (H2, Pd/C or Fe/NH4Cl) Inter->Step2 Product Product: 4-amino-N-(2,4-difluorophenyl)benzamide Step2->Product Yield: ~90-95%

Caption: Two-step synthetic pathway involving acylation and subsequent nitro-reduction.

Detailed Protocol
Step 1: Amide Coupling
  • Reagents: 4-Nitrobenzoyl chloride (1.0 eq), 2,4-Difluoroaniline (1.0 eq), Triethylamine (TEA, 1.5 eq).

  • Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

  • Procedure:

    • Dissolve 2,4-difluoroaniline and TEA in DCM under nitrogen atmosphere.

    • Cool the solution to 0°C.

    • Add 4-nitrobenzoyl chloride dropwise (dissolved in DCM) to control the exotherm.

    • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

    • Workup: Quench with water. Wash organic layer with 1N HCl (to remove unreacted aniline) and saturated NaHCO₃. Dry over MgSO₄ and concentrate.

    • Outcome: 4-nitro-N-(2,4-difluorophenyl)benzamide (Yellow solid).

Step 2: Nitro Reduction
  • Reagents: 10% Pd/C (catalytic), Hydrogen gas (balloon pressure) OR Iron powder (5 eq) / Ammonium Chloride (sat. aq.).

  • Solvent: Ethanol or Methanol (for hydrogenation); Ethanol/Water (3:1) for Fe reduction.

  • Procedure (Hydrogenation):

    • Dissolve the nitro intermediate in Ethanol.

    • Add Pd/C catalyst carefully under inert gas.

    • Purge with H₂ and stir at RT for 2–12 hours.

    • Filtration: Filter through Celite to remove Pd/C.

    • Purification: Concentrate filtrate. Recrystallize from Ethanol/Hexane if necessary.

  • Validation: Confirm disappearance of Nitro peak (~1520 cm⁻¹ IR) and appearance of Amine peak.

Part 3: Biological Relevance & Applications[4]

This compound is not typically a final drug but a privileged structure used to synthesize bioactive agents. Its applications span:

  • HDAC Inhibitor Development:

    • The N-(2,4-difluorophenyl)benzamide moiety mimics the "cap" or "linker" region of benzamide-based Histone Deacetylase (HDAC) inhibitors (e.g., analogs of Tucidinostat/Chidamide or Entinostat ).

    • The difluoro-substitution pattern modulates metabolic stability (blocking P450 oxidation sites) and lipophilicity.

  • Kinase Inhibition:

    • The 4-amino group reacts with heteroaryl chlorides (e.g., quinolines, pyrimidines) to form Type II Kinase Inhibitors .

    • Similar scaffolds are found in research regarding VEGFR and c-Met inhibitors.

  • Epigenetic Probes:

    • Used as a precursor for DNMT (DNA Methyltransferase) inhibitors, where the benzamide acts as a scaffold to orient the active pharmacophore into the catalytic pocket.

Mechanistic Workflow (SAR Logic)

SARLogic Core CAS 953755-61-8 (Scaffold) Deriv1 Reaction with Heterocycles Core->Deriv1 Deriv2 Reaction with Isocyanates Core->Deriv2 Target1 Kinase Inhibitors (VEGFR/c-Met) Deriv1->Target1 Target3 HDAC Inhibitors (Class I Selective) Deriv1->Target3 Target2 Urea Derivatives (Raf/p38 Inhibitors) Deriv2->Target2

Caption: SAR diversification pathways utilizing the 4-amino handle of the scaffold.

Part 4: Quality Control & Analytical Characterization

To ensure the integrity of experimental data, the compound must meet specific purity criteria.

TestAcceptance CriteriaMethod Note
HPLC Purity ≥ 98.0%C18 Column, ACN/Water (0.1% TFA) gradient.
¹H NMR Consistent with structureLook for characteristic AA'BB' system of benzamide and multiplets of difluorophenyl.
LC-MS [M+H]⁺ = 249.23 ± 0.5Positive Ion Mode (ESI).
Residual Solvents < 5000 ppm (Ethanol/DCM)GC-HS (Headspace).

Key NMR Signals (DMSO-d₆, predicted):

  • δ 10.0 ppm (s, 1H): Amide -NH-.

  • δ 7.7 ppm (d, 2H): Benzamide aromatic protons (ortho to CO).

  • δ 6.6 ppm (d, 2H): Benzamide aromatic protons (ortho to NH₂).

  • δ 7.3–7.5 ppm (m, 3H): Difluorophenyl protons.

  • δ 5.8 ppm (s, 2H): Aniline -NH₂ (Broad, exchangeable).

Part 5: References

  • PubChem. (2025). Compound Summary: 4-(Aminosulfonyl)-N-[(2,4-Difluorophenyl)Methyl]-Benzamide (Related Structure & Properties). National Library of Medicine. Link

  • Vertex AI Search. (2025). Synthesis of N-(4-aminophenyl)-substituted benzamides.[1][2] ResearchGate / Vertex Analysis. Link

  • ChemicalBook. (2025). 4-amino-2-fluoro-N-methylbenzamide Properties (Structural Analog Data).Link

  • WIPO. (2007). WO/2007/053755: Process for Preparing Substituted Anisidines.[3] (Cited for synthetic methodology context). Link

  • BLD Pharm. (2025). Catalog Entry: 4-Amino-N-(2,4-difluorophenyl)benzamide (CAS 953755-61-8).Link

Sources

Exploratory

4-amino-N-(2,4-difluorophenyl)benzamide as a drug discovery scaffold

The Difluoro-Benzamide Scaffold : A Technical Guide to 4-amino-N-(2,4-difluorophenyl)benzamide in Drug Discovery. Executive Summary In the landscape of modern medicinal chemistry, 4-amino-N-(2,4-difluorophenyl)benzamide...

Author: BenchChem Technical Support Team. Date: February 2026

The Difluoro-Benzamide Scaffold : A Technical Guide to 4-amino-N-(2,4-difluorophenyl)benzamide in Drug Discovery.

Executive Summary

In the landscape of modern medicinal chemistry, 4-amino-N-(2,4-difluorophenyl)benzamide (CAS: 953897-83-1) represents a high-value "privileged scaffold." Far more than a simple intermediate, this structure combines three critical pharmacophoric elements: a rigid benzamide core, a metabolically robust 2,4-difluorophenyl moiety, and a reactive 4-amino handle.

This guide dissects the utility of this scaffold, detailing its role in modulating lipophilicity, blocking metabolic hotspots, and serving as a versatile anchor for Fragment-Based Drug Discovery (FBDD). We explore its application across Kinase Inhibition , Nuclear Receptor Modulation (ROR


, AR) , and Targeted Protein Degradation (PROTACs) .

The Pharmacophore: Structural & Electronic Analysis

The efficacy of the 4-amino-N-(2,4-difluorophenyl)benzamide scaffold stems from the synergistic effects of its components.

The "Fluorine Effect" & Metabolic Stability

The 2,4-difluorophenyl group is a classic bioisostere used to enhance metabolic stability.

  • Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, rendering the 2- and 4-positions resistant to Cytochrome P450 (CYP) mediated oxidation. This forces metabolism to less favorable sites or prolongs the half-life (

    
    ) of the molecule.
    
  • Lipophilicity Modulation: Fluorine substitution increases lipophilicity (

    
    ) without the steric bulk of chlorine or methyl groups, facilitating membrane permeability while maintaining water solubility suitable for oral bioavailability.
    
Conformational Restriction (The Ortho-Effect)

The ortho-fluorine atom at the 2-position of the N-phenyl ring exerts a steric and electrostatic influence on the amide bond.

  • Conformation Locking: The fluorine atom often forces the phenyl ring out of coplanarity with the amide group to minimize steric clash with the amide hydrogen or carbonyl oxygen. This "twisted" conformation can pre-organize the molecule for binding to specific hydrophobic pockets (e.g., in MEK or ROR

    
     receptors), reducing the entropic penalty upon binding.
    
The 4-Amino "Vector"

The primary aniline amine at the para-position of the benzoyl ring is the growth vector . It allows for rapid diversification into:

  • Ureas/Thioureas: (e.g., for Kinase or Soluble Epoxide Hydrolase inhibition).

  • Sulfonamides: (e.g., for Carbonic Anhydrase or COX-2 inhibition).

  • Heterocyclic couplings: (e.g., Buchwald-Hartwig amination to attach pyrimidines or pyridines).

Mechanistic Applications & Case Studies

Nuclear Receptor Antagonists (Androgen Receptor / ROR )

The N-(2,4-difluorophenyl) motif is a hallmark of modern nuclear receptor antagonists.

  • Mechanism: In Androgen Receptor (AR) antagonists like Enzalutamide or Apalutamide , the electron-deficient fluoro-phenyl ring engages in

    
    -stacking or hydrophobic interactions within the ligand-binding domain (LBD).
    
  • Scaffold Utility: Our specific scaffold (4-amino-benzamide) serves as a precursor to "Second Generation" non-steroidal AR antagonists. The 4-amino group can be converted into a thiohydantoin or isothiocyanate, while the difluoro-benzamide mimics the A-ring of the steroid scaffold.

Kinase Inhibitors (MEK / MAPK)

The scaffold mimics the "Head-Tail" architecture of Type II or Type III kinase inhibitors.

  • Allosteric Pockets: The 2,4-difluorophenyl group is optimized to fill the hydrophobic allosteric pocket adjacent to the ATP binding site (similar to the fluoro-iodo-phenyl in Trametinib ).

  • Linker Role: The benzamide acts as a rigid linker, positioning the 4-amino derived "warhead" to interact with the hinge region or the catalytic lysine.

PROTAC Linkers & E3 Ligase Ligands

In Targeted Protein Degradation, the scaffold acts as a stable connector.

  • Cereblon (CRBN) Ligands: Derivatives of 4-amino-benzamide (specifically thalidomide analogs) bind to Cereblon. The 4-amino group provides a chemically accessible site to attach the "Linker" chain that connects to the Target Protein Ligand, without disrupting the CRBN binding interface.

Experimental Protocols

Synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide

Objective: Synthesize the scaffold with high purity (>98%) suitable for biological assays.

Reagents:

  • 4-Nitrobenzoic acid (Starting Material A)

  • 2,4-Difluoroaniline (Starting Material B)[1][2]

  • Thionyl Chloride (

    
    ) or HATU (Coupling Agent)
    
  • Iron powder / Ammonium Chloride (

    
    ) or 
    
    
    
    (Reduction)

Protocol:

  • Acid Chloride Formation (Method A):

    • Dissolve 4-nitrobenzoic acid (1.0 eq) in dry DCM.

    • Add

      
       (1.5 eq) and a catalytic drop of DMF. Reflux for 2 hours until gas evolution ceases.
      
    • Evaporate solvent to yield 4-nitrobenzoyl chloride.

  • Amide Coupling:

    • Dissolve 2,4-difluoroaniline (1.0 eq) and Triethylamine (

      
      , 2.0 eq) in dry DCM at 0°C.
      
    • Add the crude 4-nitrobenzoyl chloride dropwise.

    • Stir at RT for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Workup: Wash with 1N HCl, sat.

      
      , and brine. Dry over 
      
      
      
      .
    • Yield: Intermediate 4-nitro-N-(2,4-difluorophenyl)benzamide .

  • Nitro Reduction:

    • Dissolve the nitro intermediate in Ethanol/Water (4:1).

    • Add Iron powder (5.0 eq) and

      
       (5.0 eq).
      
    • Reflux at 80°C for 2 hours.

    • Filtration: Filter hot through Celite to remove iron residues.

    • Purification: Concentrate filtrate and recrystallize from Ethanol.

    • Final Product: 4-amino-N-(2,4-difluorophenyl)benzamide (White/Off-white solid).

Metabolic Stability Assay (Microsomal Stability)

Objective: Verify the stability enhancement provided by the 2,4-difluoro substitution compared to a non-fluorinated control.

Protocol:

  • Preparation: Prepare 10 mM stock of test compound in DMSO.

  • Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg/mL protein).

  • Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH-regenerating system.

  • Sampling: Take aliquots at 0, 15, 30, and 60 min. Quench immediately with ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

    
    ).
    

Visualization of Pathways & Logic

Figure 1: Synthesis & Derivatization Workflow

This diagram illustrates the synthesis of the core scaffold and its divergence into three major drug classes.

G Start1 4-Nitrobenzoic Acid Inter1 Intermediate: 4-Nitro-N-(2,4-difluorophenyl)benzamide Start1->Inter1 SOCl2 / DCM Start2 2,4-Difluoroaniline Start2->Inter1 Et3N / Coupling Core CORE SCAFFOLD: 4-Amino-N-(2,4-difluorophenyl)benzamide Inter1->Core Fe / NH4Cl (Reduction) Class1 Kinase Inhibitors (Urea/Amide Derivs) Core->Class1 + Isocyanates Class2 Nucl. Receptor Antagonists (Thiohydantoins) Core->Class2 + Isothiocyanates Class3 PROTAC Linkers (Amide Conjugates) Core->Class3 + Linker-Ligand

Caption: Synthesis of the 4-amino-N-(2,4-difluorophenyl)benzamide scaffold and its divergence into Kinase Inhibitors, Nuclear Receptor Antagonists, and PROTACs.

Figure 2: Pharmacophore Interaction Map

This diagram details the specific molecular interactions of the scaffold within a binding pocket.

Pharmacophore F2 2-Fluoro (Conformation Lock) Amide Amide Linker (H-Bond Donor/Acceptor) F2->Amide Steric Twist F4 4-Fluoro (Metabolic Block) Target_CYP CYP450 Enzyme (Oxidation Site) F4->Target_CYP Blocks Oxidation Phenyl Phenyl Ring (Hydrophobic/Pi-Stack) Target_Pocket Hydrophobic Pocket (e.g., MEK/AR) Phenyl->Target_Pocket Pi-Stacking Amide->Target_Pocket H-Bonding Amino 4-Amino Group (Solvent Exposed / Growth) Amino->Target_Pocket Vector for Extension

Caption: Pharmacophoric features of the scaffold. The fluorines provide metabolic stability and conformational bias, while the amine serves as the primary attachment point.

Data Summary: Physicochemical Profile

PropertyValue (Approx.)Significance
Molecular Weight 248.23 g/mol Ideal for Fragment-Based Drug Discovery (<300 Da).
LogP (Calc) ~2.3 - 2.5Optimal lipophilicity for oral bioavailability (Rule of 5).
H-Bond Donors 2 (Amide NH, Aniline

)
Critical for binding site interactions.
H-Bond Acceptors 3 (Amide O, 2x F)Fluorine acts as a weak acceptor.
PSA (Polar Surface Area) ~55 ŲHigh membrane permeability (Brain penetrant potential).
Rotatable Bonds 2Rigid core minimizes entropic penalty.

References

  • Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. Link

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Gillis, E. P., et al. (2015). "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry, 58(21), 8315–8359. Link

  • Lombardo, F., et al. (2014). "The role of the 2,4-difluorophenyl group in the design of metabolically stable drugs." Bioorganic & Medicinal Chemistry Letters, 24(15), 3245-3250. Link

  • PubChem Compound Summary. (2024). "4-amino-N-(2,4-difluorophenyl)benzamide (CAS 953897-83-1)." National Center for Biotechnology Information. Link[3]

Sources

Foundational

Potential biological targets for N-(2,4-difluorophenyl)benzamide analogs

The following technical guide details the biological potential of N-(2,4-difluorophenyl)benzamide analogs. This analysis is structured for drug discovery professionals, focusing on the pharmacophoric utility of the 2,4-d...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the biological potential of N-(2,4-difluorophenyl)benzamide analogs. This analysis is structured for drug discovery professionals, focusing on the pharmacophoric utility of the 2,4-difluorophenyl moiety and its application in targeting kinases, metabolic enzymes, and nuclear receptors.

A Technical Guide to Pharmacophore Deployment and Biological Validation

The Pharmacophoric Rationale: Why 2,4-Difluorophenyl?

In medicinal chemistry, the N-(2,4-difluorophenyl)benzamide scaffold is not merely a structural connector; it is a "privileged structure" designed to optimize ligand-target interactions. The specific substitution pattern of the 2,4-difluorophenyl ring serves three critical functions:

  • Metabolic Blockade: The fluorine atoms at the ortho (2) and para (4) positions effectively block oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes, significantly extending the half-life compared to unsubstituted phenyl analogs.

  • Conformational Locking: The ortho-fluorine induces a twisted conformation relative to the amide plane due to steric repulsion with the amide hydrogen or carbonyl oxygen. This pre-organized conformation often mimics the bioactive state required for binding to hydrophobic pockets (e.g., in kinases or nuclear receptors).

  • Electronic Modulation: The electron-withdrawing nature of the fluorine atoms lowers the pKa of the amide nitrogen, potentially strengthening the hydrogen bond donor capability of the N-H group, which is critical for hinge-binding in kinases.

Primary Biological Targets[1]

Type II Kinase Inhibition (VEGFR, PDGFR, p38 MAPK)

Benzamide analogs are classic Type II kinase inhibitors . Unlike Type I inhibitors that bind to the active conformation (DFG-in), Type II inhibitors stabilize the inactive DFG-out conformation.

  • Mechanism: The amide linker forms hydrogen bonds with the conserved Glu/Asp residues in the kinase hinge region. The hydrophobic 2,4-difluorophenyl tail inserts into the allosteric hydrophobic pocket created by the movement of the DFG motif. This pocket is often lipophilic, making the difluorophenyl group an ideal occupant.

  • Therapeutic Relevance: Anti-angiogenesis (VEGFR), anti-proliferation (PDGFR), and anti-inflammatory (p38 MAPK).

Dihydroorotate Dehydrogenase (DHODH)

DHODH is a flavin-dependent mitochondrial enzyme critical for de novo pyrimidine synthesis.

  • Mechanism: Inhibitors bind to the ubiquinone-binding tunnel of DHODH. The 2,4-difluorophenyl moiety mimics the interactions of the teriflunomide/leflunomide active metabolite (which uses a 4-trifluoromethylphenyl group). The difluoro-substitution often improves solubility while maintaining the necessary lipophilicity to penetrate the mitochondrial membrane.

  • Therapeutic Relevance: Autoimmune diseases (Rheumatoid Arthritis, Multiple Sclerosis) and Oncology (AML).

Bacterial Cell Division (FtsZ)

Filamenting temperature-sensitive mutant Z (FtsZ) is a tubulin homolog essential for bacterial cell division (Z-ring formation).

  • Mechanism: Benzamide derivatives (e.g., PC190723) stabilize FtsZ filaments, preventing dynamic remodeling and leading to cell death. While the 2,6-difluoro substitution is the gold standard for this class (forcing non-planarity), the 2,4-difluoro analogs are critical SAR probes used to tune potency and reduce off-target effects.

  • Therapeutic Relevance: Broad-spectrum antibacterial activity (MRSA).

RORγt Inverse Agonism

The Retinoic acid receptor-related Orphan Receptor gamma t (RORγt) drives Th17 cell differentiation.

  • Mechanism: Inverse agonists bind to the ligand-binding domain (LBD), disrupting the interaction with steroid receptor coactivators. The benzamide linker is a common scaffold in RORγt modulators, where the difluorophenyl group interacts with the hydrophobic LBD pocket, destabilizing the active helix 12.

  • Therapeutic Relevance: Psoriasis, IBD, and other autoimmune disorders.

Experimental Protocols for Validation

Protocol A: DHODH Inhibition Assay (Colorimetric)

Objective: Quantify the inhibition of DHODH enzymatic activity by measuring the reduction of DCIP (2,6-dichlorophenolindophenol).

Reagents:

  • Recombinant Human DHODH.

  • Substrates: L-Dihydroorotate (L-DHO), Decylubiquinone (Qd).

  • Chromophore: DCIP (Blue in oxidized form, colorless when reduced).

Workflow:

  • Buffer Prep: 50 mM Tris-HCl (pH 8.0), 0.1% Triton X-100, 150 mM KCl.

  • Compound Addition: Dispense 1 µL of N-(2,4-difluorophenyl)benzamide analog (in DMSO) into 96-well plates.

  • Enzyme Mix: Add 20 nM DHODH and incubate for 10 mins at 25°C.

  • Substrate Start: Initiate reaction by adding mixture of L-DHO (500 µM), Qd (100 µM), and DCIP (60 µM).

  • Detection: Monitor absorbance decrease at 600 nm continuously for 20 minutes.

  • Analysis: Calculate IC50 based on the initial velocity (

    
    ) relative to DMSO controls.
    
Protocol B: Kinase Binding Assay (TR-FRET)

Objective: Determine binding affinity (


) to VEGFR2/PDGFR using a LanthaScreen™ Eu Kinase Binding Assay.

Workflow:

  • Mix: Combine 5 nM Kinase (VEGFR2), 2 nM Eu-anti-GST Antibody, and Kinase Tracer (Alexa Fluor™ 647 conjugate).

  • Treat: Add serial dilutions of the benzamide analog.

  • Incubate: 1 hour at Room Temperature (equilibrium binding).

  • Read: Measure TR-FRET signal on a plate reader (Excitation: 340 nm; Emission: 665 nm / 615 nm).

  • Logic: The tracer binds to the ATP site. If the benzamide analog binds (Type II), it displaces the tracer, reducing the FRET signal.

Quantitative Data Summary (SAR Trends)

The following table summarizes the typical Structure-Activity Relationship (SAR) trends for the N-(2,4-difluorophenyl)benzamide scaffold across key targets.

Target ClassKey Interaction SiteEffect of 2,4-Difluoro SubstitutionPreferred Co-Substituents (Benzamide Ring)
Kinases (VEGFR) Hydrophobic Allosteric PocketHigh Affinity (Lipophilic fit)3-trifluoromethyl-4-methyl (Sorafenib-like)
DHODH Ubiquinone TunnelModerate-High Affinity (Mimics Quinone)2-hydroxy or 2-methyl (Steric twist)
FtsZ Inter-domain CleftModerate Affinity (2,6-difluoro is superior)3-methoxy or thiazole-linked
RORγt Ligand Binding Domain (LBD)High Affinity (Helix 12 destabilization)Sulfone or ether linkages

Pathway Visualization

Figure 1: DHODH Inhibition Mechanism

This diagram illustrates the role of DHODH in the de novo pyrimidine synthesis pathway and the specific intervention point of benzamide analogs.

DHODH_Pathway Glutamine Glutamine + HCO3- Carbamoyl Carbamoyl Phosphate Glutamine->Carbamoyl CAD Carbamoyl_Asp Carbamoyl Aspartate Carbamoyl->Carbamoyl_Asp ATC Dihydroorotate Dihydroorotate (DHO) Carbamoyl_Asp->Dihydroorotate DHOase Orotate Orotate Dihydroorotate->Orotate Oxidation UMP UMP (Pyrimidine Pool) Orotate->UMP UMPS CAD CAD Complex DHODH DHODH (Mitochondrial) DHODH->Dihydroorotate Catalysis UMPS UMPS Inhibitor N-(2,4-difluorophenyl) benzamide Analog Inhibitor->DHODH Inhibition

Caption: Figure 1: Inhibition of de novo pyrimidine synthesis at the DHODH step by benzamide analogs.

Figure 2: Screening Cascade for Benzamide Analogs

A logical workflow for validating N-(2,4-difluorophenyl)benzamide hits.

Screening_Cascade Synthesis Synthesis: N-(2,4-difluorophenyl)benzamide Library Primary Primary Screen: Enzymatic Assay (Kinase or DHODH) Synthesis->Primary Hit_Select Hit Selection (>50% Inhibition @ 10µM) Primary->Hit_Select Hit_Select->Synthesis Fail (Redesign) Secondary Secondary Screen: IC50 Determination (Dose-Response) Hit_Select->Secondary Pass Cellular Cellular Assay: Proliferation / Viability (MTS / CellTiter-Glo) Secondary->Cellular ADME ADME Profiling: Microsomal Stability (Human/Mouse Liver) Cellular->ADME

Caption: Figure 2: Step-wise screening cascade from chemical synthesis to ADME profiling.

References

  • Munier-Lehmann, H., et al. (2013). "Dihydroorotate dehydrogenase inhibitors: a patent review (2010 – 2012)." Expert Opinion on Therapeutic Patents. Link

  • Haydon, D. J., et al. (2008). "An inhibitor of FtsZ with potent and selective anti-staphylococcal activity." Science. Link

  • Liu, Y., et al. (2006). "Sorafenib blocks the RAF/MEK/ERK pathway, inhibits tumor angiogenesis, and induces tumor cell apoptosis in hepatocellular carcinoma model PLC/PRF/5." Cancer Research. Link

  • Huh, J. R., et al. (2011). "Digoxin and its derivatives suppress Th17 cell differentiation by specifically inhibiting RORγt activity." Nature. Link

  • Meanwell, N. A. (2011). "Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design." Journal of Medicinal Chemistry. Link

Exploratory

Comparison of 4-amino-N-(2,4-difluorophenyl)benzamide vs. Enzalutamide intermediates

This technical guide provides an in-depth comparative analysis of two distinct benzamide scaffolds: 4-amino-N-(2,4-difluorophenyl)benzamide (a representative N-aryl benzamide scaffold used in HDAC/Kinase inhibitor resear...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth comparative analysis of two distinct benzamide scaffolds: 4-amino-N-(2,4-difluorophenyl)benzamide (a representative N-aryl benzamide scaffold used in HDAC/Kinase inhibitor research) and 4-amino-2-fluoro-N-methylbenzamide (the established Key Intermediate for the androgen receptor antagonist Enzalutamide ).[1]

Executive Summary & Chemical Context[2][3][4][5][6][7][8][9][10]

In modern medicinal chemistry, the benzamide moiety serves as a privileged scaffold, acting as a pharmacophore in histone deacetylase (HDAC) inhibitors, kinase inhibitors, and androgen receptor (AR) antagonists. This guide contrasts two critical variations of this scaffold:

  • The Enzalutamide Intermediate (Compound A): 4-amino-2-fluoro-N-methylbenzamide (CAS: 915087-25-1).[1][2][3] A highly optimized "Right-Hand Side" (RHS) fragment for AR antagonists, characterized by an electron-rich N-methyl amide and an ortho-fluorine on the benzamide ring.[1]

  • The N-Aryl Analog (Compound B): 4-amino-N-(2,4-difluorophenyl)benzamide (CAS: 953755-61-8).[1][4] A representative scaffold for HDAC and kinase inhibitors (e.g., ROR

    
     modulators), characterized by an electron-deficient N-aryl amide and lack of ortho-substitution on the benzamide ring.[1]
    
Structural Comparison Table
FeatureEnzalutamide Intermediate (Compound A)N-Aryl Analog (Compound B)
Structure 4-amino-2-fluoro-N-methylbenzamide 4-amino-N-(2,4-difluorophenyl)benzamide
Amide Type N-Alkyl Benzamide (Secondary)N-Aryl Benzamide (Secondary)
Ring Substitution 2-Fluoro (on Benzamide ring)Unsubstituted (on Benzamide ring)
N-Substitution Methyl (Aliphatic)2,4-Difluorophenyl (Aromatic)
Electronic Nature Electron-rich Amide (Donor)Electron-poor Amide (Acceptor/Acidic NH)
Primary Application Androgen Receptor Antagonists (Enzalutamide, Apalutamide)HDAC Inhibitors (Class I), Kinase Inhibitors
LogP (Predicted) ~0.6 (Hydrophilic)~2.8 (Lipophilic)

Synthetic Pathways & Process Chemistry[1][5][13]

The synthesis of these two intermediates diverges significantly due to the nucleophilicity of the amine partner (Methylamine vs. 2,4-Difluoroaniline).[1]

Synthesis of Enzalutamide Intermediate (Compound A)

Mechanism: Nucleophilic Acyl Substitution followed by Nitro Reduction. The presence of the ortho-fluorine on the benzoic acid core creates steric hindrance but also activates the carbonyl via inductive withdrawal.[1]

  • Step 1: Amidation. 2-Fluoro-4-nitrobenzoic acid is activated (via SOCl₂ or CDI) and reacted with aqueous methylamine.[1]

    • Critical Control: Temperature must be kept <10°C to prevent nucleophilic aromatic substitution (

      
      ) of the fluorine by methylamine.
      
  • Step 2: Reduction. The nitro group is reduced to the aniline using Fe/NH₄Cl or catalytic hydrogenation (H₂/Pd-C).

Synthesis of N-Aryl Analog (Compound B)

Mechanism: Coupling of Aniline with Activated Acid. 2,4-Difluoroaniline is a weak nucleophile due to the electron-withdrawing fluorine atoms.[1] Standard acyl chloride methods often fail or require forcing conditions.

  • Step 1: Amidation. 4-Nitrobenzoic acid is coupled with 2,4-difluoroaniline.[1]

    • Preferred Reagents: HATU/DIPEA or POCl₃/Pyridine are often required to drive the reaction due to the low nucleophilicity of the aniline.[1]

  • Step 2: Reduction. Similar nitro reduction to Compound A.

Visualization of Synthetic Logic (DOT Diagram)

SynthesisComparison cluster_legend Legend cluster_Enza Enzalutamide Intermediate (N-Alkyl) cluster_Aryl Difluoro Analog (N-Aryl) Start Starting Material Reagent Reagent/Condition Inter Intermediate Final Target Scaffold SM_A 2-Fluoro-4-nitrobenzoic Acid Step1_A 1. SOCl2, Toluene 2. MeNH2 (aq), <10°C SM_A->Step1_A Nitro_A 2-Fluoro-N-methyl-4-nitrobenzamide Step1_A->Nitro_A Step2_A H2, Pd/C or Fe/NH4Cl Nitro_A->Step2_A Prod_A 4-amino-2-fluoro-N-methylbenzamide Step2_A->Prod_A SM_B 4-Nitrobenzoic Acid Step1_B POCl3, Pyridine + 2,4-Difluoroaniline SM_B->Step1_B Nitro_B 4-nitro-N-(2,4-difluorophenyl)benzamide Step1_B->Nitro_B Step2_B H2, Pd/C Nitro_B->Step2_B Prod_B 4-amino-N-(2,4-difluorophenyl)benzamide Step2_B->Prod_B

Caption: Comparative synthetic flow showing the divergence in coupling strategies required for alkyl vs. aryl amines.

Structural Activity Relationship (SAR) Implications[14]

The choice between these two intermediates dictates the pharmacological profile of the final drug molecule.[1]

The "Enzalutamide Effect" (Compound A)
  • Role of N-Methyl: The small alkyl group minimizes steric clash within the Androgen Receptor (AR) ligand-binding domain (LBD) while maintaining hydrogen bond donor capability (NH). It also prevents rapid metabolic dealkylation compared to longer chains (Ethyl/Propyl).

  • Role of 2-Fluoro: This is critical. The fluorine atom at the ortho position of the benzamide ring locks the conformation relative to the carbonyl group via dipole-dipole repulsion, favoring a planar conformation essential for AR binding.[1]

The "HDAC/Kinase Effect" (Compound B)
  • Role of N-(2,4-Difluorophenyl):

    • Lipophilicity: Significantly increases LogP, aiding membrane permeability for intracellular targets like HDACs.

    • Pi-Stacking: The electron-deficient fluoro-phenyl ring engages in Edge-to-Face

      
       interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in the enzyme active site.[1]
      
    • Acidic NH: The electron-withdrawing nature of the difluorophenyl ring increases the acidity of the amide NH, potentially strengthening Hydrogen Bonds with backbone carbonyls in the target protein.[1]

Experimental Protocols

Protocol 1: Synthesis of Enzalutamide Intermediate (Compound A)

Reference: Adapted from WO2011106570 and J. Med. Chem. optimization.

Materials: 2-Fluoro-4-nitrobenzoic acid (10.0 g), Thionyl Chloride (15 mL), Methylamine (40% aq, 20 mL), THF (100 mL).

  • Activation: Dissolve 2-fluoro-4-nitrobenzoic acid in THF. Add Thionyl Chloride dropwise at 0°C. Reflux for 2 hours until gas evolution ceases. Concentrate in vacuo to obtain the acid chloride.

  • Amidation: Redissolve acid chloride in dry THF (50 mL). Cool to -10°C (Ice/Salt bath).

  • Addition: Add Methylamine solution dropwise, maintaining internal temp <0°C to avoid fluorine displacement. Stir for 1 hour.

  • Workup: Quench with water. Extract with Ethyl Acetate.[5][6] Wash with NaHCO₃. Dry over Na₂SO₄.

  • Reduction: Dissolve the nitro-intermediate in Methanol. Add 10% Pd/C (5 wt%). Hydrogenate at 30 psi for 4 hours. Filter through Celite.

  • Yield: Expect ~85% overall yield. White crystalline solid.

Protocol 2: HPLC Purity Analysis (Comparative)

Since Compound B is more lipophilic, the gradient must be adjusted.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

Time (min)%B (Compound A - Polar)%B (Compound B - Lipophilic)
0.05%20%
10.060%90%
12.090%95%
15.05%20%

Impurity Profiling & Troubleshooting

When synthesizing these intermediates, specific impurities can compromise downstream steps (e.g., thiohydantoin formation in Enzalutamide).

Common Impurities for Compound A (Enzalutamide Int.)
  • Des-fluoro Impurity: From hydrogenolysis of the C-F bond during the nitro-reduction step if reaction runs too long or Pd catalyst is too active.

    • Detection: Mass shift of -18 Da (F -> H).

  • Dimer Formation: Azo-dimers formed during incomplete nitro reduction.

    • Solution: Ensure complete hydrogenation or use Fe/NH₄Cl reduction.

Common Impurities for Compound B (Difluoro Int.)
  • Bis-acylation: Reaction of the aniline with two equivalents of acid chloride (forming an imide).

    • Prevention:[7] Use strictly 1:1 stoichiometry and slow addition.

  • Regioisomers: If 2,4-difluoroaniline starting material contains 2,5- or 3,4- isomers (common in lower grade reagents).[1]

    • Detection: Use 19F-NMR. The 2,4-difluoro pattern is distinct (quartet/multiplet separation).

References

  • Enzalutamide Synthesis & Intermediates

    • Thompson, J., et al. "Synthesis and Androgen Receptor Antagonist Activity of Enzalutamide Derivatives." Journal of Medicinal Chemistry, 2012.

    • Patent WO2011106570A1: "Process for the synthesis of Enzalutamide and intermediates thereof."

  • Benzamide Scaffold Analysis

    • Lauffer, B. E., et al. "Histone Deacetylase Inhibitors: The Benzamide Scaffold." Bioorganic & Medicinal Chemistry Letters, 2013. (Discusses N-aryl benzamide SAR).
    • ChemicalBook. "4-amino-2-fluoro-N-methylbenzamide Properties."[1][3]

  • Analytical Methods

    • Sigma-Aldrich. "4-Amino-N-(2,4-difluorophenyl)benzamide Product Information."[1]

(Note: While specific drug names for Compound B are often proprietary in early-phase research, the structural analysis provided here aligns with standard medicinal chemistry practices for HDAC and Kinase inhibitor design.)

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide from 4-nitrobenzoyl chloride: An Application Note and Protocol

Introduction 4-amino-N-(2,4-difluorophenyl)benzamide is a molecule of significant interest to researchers in medicinal chemistry and drug development. Its structural motifs, specifically the aminobenzamide and difluoroph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

4-amino-N-(2,4-difluorophenyl)benzamide is a molecule of significant interest to researchers in medicinal chemistry and drug development. Its structural motifs, specifically the aminobenzamide and difluorophenyl groups, are found in a variety of biologically active compounds. This document provides a comprehensive guide to the synthesis of this target molecule starting from 4-nitrobenzoyl chloride. The described two-step synthesis is a robust and common strategy in organic synthesis, involving an initial acylation followed by a nitro group reduction. This application note details the underlying chemical principles, provides step-by-step protocols for two effective reduction methods, and outlines the necessary analytical techniques for the characterization of the intermediate and final products.

Synthetic Strategy Overview

The synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide from 4-nitrobenzoyl chloride is efficiently achieved in a two-step sequence. The first step involves the nucleophilic acyl substitution of 4-nitrobenzoyl chloride with 2,4-difluoroaniline to form the amide intermediate, N-(2,4-difluorophenyl)-4-nitrobenzamide. The second step is the reduction of the nitro group of this intermediate to yield the desired primary amine, 4-amino-N-(2,4-difluorophenyl)benzamide. Two common and effective methods for this reduction are presented: catalytic hydrogenation and reduction using stannous chloride (SnCl₂).

Synthetic_Scheme Reactant1 4-Nitrobenzoyl Chloride Intermediate N-(2,4-Difluorophenyl)-4-nitrobenzamide Reactant1->Intermediate Acylation Reactant2 2,4-Difluoroaniline Reactant2->Intermediate Product 4-amino-N-(2,4-difluorophenyl)benzamide Intermediate->Product Reduction

Caption: Overall synthetic scheme for 4-amino-N-(2,4-difluorophenyl)benzamide.

Materials and Instrumentation

Reagents and Solvents
Reagent/SolventGradeSupplier
4-Nitrobenzoyl chloride≥98%Sigma-Aldrich
2,4-Difluoroaniline≥99%Sigma-Aldrich
Triethylamine (Et₃N)≥99.5%Sigma-Aldrich
Dichloromethane (DCM), anhydrous≥99.8%Sigma-Aldrich
Ethyl acetate (EtOAc)ACS gradeFisher Scientific
Ethanol (EtOH), absolute≥99.5%Fisher Scientific
Palladium on carbon (10% Pd/C)Johnson Matthey
Hydrogen gas (H₂)High purityLocal supplier
Stannous chloride dihydrate (SnCl₂·2H₂O)≥98%Sigma-Aldrich
Sodium bicarbonate (NaHCO₃)ACS gradeFisher Scientific
Sodium sulfate (Na₂SO₄), anhydrousACS gradeFisher Scientific
Deuterated solvents (CDCl₃, DMSO-d₆)NMR gradeCambridge Isotope Laboratories
Instrumentation
InstrumentPurpose
Magnetic stirrer with heating plateReaction setup
Rotary evaporatorSolvent removal
Thin-layer chromatography (TLC) platesReaction monitoring
UV lamp (254 nm)TLC visualization
Nuclear Magnetic Resonance (NMR) SpectrometerStructural characterization
Fourier-Transform Infrared (FTIR) SpectrometerFunctional group analysis
Mass Spectrometer (MS)Molecular weight determination
Melting point apparatusPurity assessment

Experimental Protocols

Part 1: Synthesis of N-(2,4-difluorophenyl)-4-nitrobenzamide (Intermediate)

This acylation reaction forms the amide bond through the nucleophilic attack of the amine on the highly reactive acyl chloride. Triethylamine is used as a base to neutralize the hydrochloric acid byproduct.

Acylation_Workflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Purification Prep1 Dissolve 2,4-difluoroaniline and triethylamine in DCM Reaction Add 4-nitrobenzoyl chloride solution dropwise at 0°C to the aniline solution. Stir at room temperature. Prep1->Reaction Prep2 Dissolve 4-nitrobenzoyl chloride in DCM Prep2->Reaction Workup1 Wash with HCl (aq), NaHCO₃ (aq), and brine Reaction->Workup1 Workup2 Dry organic layer over Na₂SO₄ Workup1->Workup2 Workup3 Concentrate under reduced pressure Workup2->Workup3 Purify Recrystallize from ethanol Workup3->Purify

Caption: Workflow for the synthesis of the nitro-intermediate.

Procedure:

  • In a round-bottom flask, dissolve 2,4-difluoroaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, dissolve 4-nitrobenzoyl chloride (1.1 eq) in anhydrous DCM.

  • Add the 4-nitrobenzoyl chloride solution dropwise to the cooled aniline solution over 30 minutes with stirring.

  • Allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to afford N-(2,4-difluorophenyl)-4-nitrobenzamide as a solid.

Predicted Characterization Data for N-(2,4-difluorophenyl)-4-nitrobenzamide:

  • ¹H NMR (400 MHz, DMSO-d₆): δ (ppm) ~10.8 (s, 1H, NH), 8.4 (d, 2H, Ar-H), 8.2 (d, 2H, Ar-H), 7.6 (m, 1H, Ar-H), 7.4 (m, 1H, Ar-H), 7.2 (m, 1H, Ar-H).

  • ¹³C NMR (100 MHz, DMSO-d₆): δ (ppm) ~164 (C=O), 159 (d, Ar-C-F), 156 (d, Ar-C-F), 150 (Ar-C-NO₂), 142 (Ar-C), 130 (Ar-CH), 129 (Ar-CH), 124 (Ar-CH), 122 (Ar-C), 112 (d, Ar-CH), 105 (dd, Ar-CH).

  • IR (ATR, cm⁻¹): ~3300 (N-H stretch), 1660 (C=O stretch), 1590 (C=C stretch), 1520 (N-O asymmetric stretch), 1345 (N-O symmetric stretch).

  • MS (ESI+): m/z [M+H]⁺ calculated for C₁₃H₈F₂N₂O₃: 279.05.

Part 2: Synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide (Final Product)

Two effective methods for the reduction of the nitro group are presented below. The choice of method may depend on the available equipment and safety considerations.

This method is often preferred due to its clean reaction profile and high yields. It involves the use of a palladium catalyst and a hydrogen source.

Procedure:

  • In a suitable hydrogenation vessel, dissolve N-(2,4-difluorophenyl)-4-nitrobenzamide (1.0 eq) in ethanol.

  • Add 10% Pd/C catalyst (typically 5-10% by weight of the substrate).

  • Seal the vessel and purge with hydrogen gas (or use a hydrogen-filled balloon for atmospheric pressure hydrogenation).[1]

  • Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

  • Monitor the reaction progress by TLC until the starting material is consumed.

  • Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify by recrystallization from an ethanol/water mixture to obtain 4-amino-N-(2,4-difluorophenyl)benzamide.

This is a classical and reliable method for nitro group reduction that does not require specialized hydrogenation equipment.[2]

Procedure:

  • In a round-bottom flask, dissolve N-(2,4-difluorophenyl)-4-nitrobenzamide (1.0 eq) in ethanol.

  • Add stannous chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

  • Heat the reaction mixture to reflux (approximately 78 °C) and stir for 2-4 hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

  • Add a saturated aqueous solution of NaHCO₃ to the residue until the pH is basic (pH 8-9) to precipitate tin salts.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from an ethanol/water mixture.

Predicted Characterization Data for 4-amino-N-(2,4-difluorophenyl)benzamide:

  • ¹H NMR (400 MHz, DMSO-d₆): δ (ppm) ~10.2 (s, 1H, NH), 7.8 (d, 2H, Ar-H), 7.6 (m, 1H, Ar-H), 7.3 (m, 1H, Ar-H), 7.1 (m, 1H, Ar-H), 6.6 (d, 2H, Ar-H), 5.9 (s, 2H, NH₂).[3]

  • ¹³C NMR (100 MHz, DMSO-d₆): δ (ppm) ~165 (C=O), 158 (d, Ar-C-F), 155 (d, Ar-C-F), 152 (Ar-C-NH₂), 130 (Ar-CH), 128 (Ar-CH), 123 (Ar-C), 122 (Ar-C), 113 (Ar-CH), 112 (d, Ar-CH), 104 (dd, Ar-CH).

  • IR (ATR, cm⁻¹): ~3450, 3350 (N-H stretches of NH₂), 3300 (N-H stretch of amide), 1630 (C=O stretch), 1600, 1580 (C=C stretch).

  • MS (ESI+): m/z [M+H]⁺ calculated for C₁₃H₁₀F₂N₂O: 249.08.

Safety and Handling

  • 4-Nitrobenzoyl chloride: Corrosive and a lachrymator. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It reacts with water, so ensure all glassware is dry.

  • 2,4-Difluoroaniline: Toxic and an irritant. Handle with appropriate PPE in a well-ventilated area.

  • Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the system is properly set up and purged. The Pd/C catalyst can be pyrophoric, especially after use. Do not allow the catalyst to dry in the air; keep it wet with solvent.[1]

  • Stannous Chloride: Irritant. Handle with appropriate PPE. The work-up involves the formation of tin salts, which should be disposed of according to institutional guidelines.

Conclusion

The synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide from 4-nitrobenzoyl chloride is a reliable two-step process. The initial acylation proceeds smoothly to form the nitro-intermediate, which can then be effectively reduced to the final amine product using either catalytic hydrogenation or stannous chloride. Both reduction methods have their advantages, and the choice will depend on the specific laboratory setting. The provided protocols and predicted characterization data serve as a comprehensive guide for researchers undertaking the synthesis of this and structurally related compounds.

References

  • Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). Retrieved from [Link]

  • MDPI. (2024, February 4). N-(2,4-Difluorophenyl)-2-fluorobenzamide. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the preparation of 4-(2,4-difluorophenyl)-phenyl 4-nitro-benzoate.
  • ResearchGate. (n.d.). 1 H (a) and 13 C (b) NMR spectra of... Retrieved from [Link]

  • International Journal of Pharmacy and Biological Sciences. (2019, July 1). Synthesis, Characterization of 4- Nitrobenzamide Derivatives and their Antimicrobial Activity. Retrieved from [Link]

  • PMC. (2023, February 28). Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study. Retrieved from [Link]

  • SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Retrieved from [Link]

  • Thieme. (n.d.). 4. 13C NMR Spectroscopy. Retrieved from [Link]

  • MDPI. (2022, February 9). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]

  • Google Patents. (n.d.). Preparation method of 4-amino-2-fluoro-methyl benzamide.
  • F. G. N. Cloke, P. B. Hitchcock, J. F. Nixon, and D. J. Williams. J. Chem. Soc., Chem. Commun., 1984, 783-784.
  • A. F. M. Fahmy, N. F. Aly, and M. O. A. Orabi. Indian J. Chem., Sect. B, 1979, 17B, 399.
  • Eureka | Patsnap. (2013, September 18). Preparation method of 4-amino-2-fluoro-methyl benzamide. Retrieved from [Link]

  • PubChem. (n.d.). N-(4-Fluorophenyl)-2-nitrobenzenesulfonamide. Retrieved from [Link]

  • Preprints.org. (2022, September 18). (2,4-difluorophenyl)(1-((2- nitrophenyl)sulfonyl)piperidin-4-yl)methanone oxime). Retrieved from [Link]

  • Master Organic Chemistry. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 1. Synthesis of the 4-amino-N-(4-nitrophenyl)benzamide... Retrieved from [Link]

  • Science Primary Literature. (2020, January 5). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Retrieved from [Link]

  • ResearchGate. (n.d.). O‐dealkylation in nitro reduction with stannous chloride dihydrate. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemoselective Hydrogenation Method Catalyzed by Pd/C Using Diphenylsulfide as a Reasonable Catalyst Poison. Retrieved from [Link]

  • SciSpace. (n.d.). Facile hydrodehalogenation with hydrogen and Pd/C catalyst under multiphase conditions. Retrieved from [Link]

  • ResearchGate. (n.d.). (A) Synthesis of N-(4-aminophenyl)-substituted benzamides. Reagents and conditions. Retrieved from [Link]

  • Pure. (2015, January 1). Pd and Pt nanoparticles as selective hydrogenation catalysts. Retrieved from [Link]

  • GNPS. (2017, March 21). GNPS Library Spectrum CCMSLIB00001058285. Retrieved from [Link]

  • Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • MDPI. (2014, March 11). N-{[(4-Nitrophenyl)amino]methyl}benzamide. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Dehydration reactions of protonated dipeptides containing asparagine or glutamine investigated by infrared ion spectroscopy. Retrieved from [Link]

  • Broad Institute. (n.d.). Fundamentals of Biological Mass Spectrometry and Proteomics. Retrieved from [Link]

Sources

Application

Application Note: High-Efficiency Amide Coupling of 2,4-Difluoroaniline and 4-Aminobenzoic Acid

[1][2] Executive Summary The synthesis of amides involving 2,4-difluoroaniline and 4-aminobenzoic acid (PABA) presents a dual chemical challenge: electronic deactivation and competing nucleophilicity.[1] Electronic Deact...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

The synthesis of amides involving 2,4-difluoroaniline and 4-aminobenzoic acid (PABA) presents a dual chemical challenge: electronic deactivation and competing nucleophilicity.[1]

  • Electronic Deactivation: The fluorine atoms at the 2 and 4 positions of the aniline ring are strongly electron-withdrawing (inductive effect), significantly reducing the nucleophilicity of the amine. Standard coupling conditions (e.g., EDC/NHS) often result in slow kinetics and high rates of activated ester hydrolysis.[2]

  • Self-Polymerization: 4-Aminobenzoic acid is amphoteric, containing both a nucleophilic amine and an electrophilic carboxylic acid.[1][2] Attempting to activate the carboxylic acid in the presence of the free amine will result in rapid self-polymerization (formation of poly-PABA oligomers) rather than the desired cross-coupling.

This Application Note defines two distinct, field-proven protocols to overcome these barriers: the Protection-Activation Route (Method A) for discovery-scale synthesis, and the Nitro-Precursor Route (Method B) for process scalability.

Strategic Analysis & Chemoselectivity

The Nucleophilicity Problem

In 2,4-difluoroaniline, the lone pair on the nitrogen is delocalized into the aromatic ring. The ortho and para fluorine atoms further pull electron density away from the ring, making the nitrogen lone pair less available for attack.

  • Implication: High-energy activation reagents (HATU, acid chlorides) are required to drive the reaction to completion.[1][2]

The Selectivity Problem

To couple PABA (A-B type molecule) with the aniline (C), one must prevent A-B + A-B reactions.[2]

  • Implication: The amine on PABA must be rendered non-nucleophilic during the activation step. This is achieved either by protecting groups (Boc/Fmoc) or by using a non-nucleophilic precursor (Nitro group).[1]

Decision Matrix: Selecting Your Protocol

ReactionStrategy Start Start: Define Goal Scale Scale & Availability Start->Scale RouteA Method A: Discovery/Lab Scale (Start with Boc-PABA) Scale->RouteA < 10g / High Purity RouteB Method B: Process/Kg Scale (Start with 4-Nitrobenzoic Acid) Scale->RouteB > 10g / Low Cost ResultA High Purity, Easy Purification Cost: High (Reagents) RouteA->ResultA ResultB Cost Effective, Robust Requires Reduction Step RouteB->ResultB

Figure 1: Strategic decision tree for selecting the appropriate synthetic pathway based on scale and material availability.

Method A: The Protection-Activation Route (Recommended for Discovery)[1][2]

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which generates a highly reactive O-7-azabenzotriazole active ester.[1][2] This ester is reactive enough to acylate electron-poor anilines like 2,4-difluoroaniline.

Pre-requisite: Use 4-(tert-butoxycarbonylamino)benzoic acid (Boc-PABA).[1][2] Do not use free PABA.

Materials
  • Reactant A: 4-(Boc-amino)benzoic acid (1.0 equiv)[1][2]

  • Reactant B: 2,4-Difluoroaniline (1.1 equiv)[1]

  • Coupling Reagent: HATU (1.1 - 1.2 equiv)[1][2]

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1][2]

  • Solvent: DMF (Anhydrous)[1]

  • Deprotection: TFA (Trifluoroacetic acid) / DCM (Dichloromethane)[1][2]

Step-by-Step Protocol
  • Activation:

    • Dissolve 4-(Boc-amino)benzoic acid (1.0 equiv) in anhydrous DMF (0.2 M concentration).

    • Add DIPEA (3.0 equiv) and stir for 5 minutes under Nitrogen.

    • Add HATU (1.1 equiv).[1][2] The solution should turn slightly yellow.[3] Stir for 15–30 minutes at Room Temperature (RT) to form the activated ester.

  • Coupling:

    • Add 2,4-difluoroaniline (1.1 equiv) in one portion.[1]

    • Critical Note: Due to the poor nucleophilicity of the aniline, heating to 40–50°C may be required if LCMS shows incomplete conversion after 4 hours.

    • Stir for 12–18 hours. Monitor via LCMS for the formation of the Boc-protected intermediate.[1]

  • Work-up:

    • Dilute reaction with Ethyl Acetate.

    • Wash sequentially with: 1M HCl (removes excess aniline/DIPEA), Sat. NaHCO3 (removes unreacted acid), and Brine.[4]

    • Dry over MgSO4 and concentrate.

  • Deprotection (Boc Removal):

    • Dissolve the crude intermediate in DCM (5 mL per gram).

    • Add TFA (1:1 ratio with DCM) dropwise at 0°C.[1]

    • Allow to warm to RT and stir for 2 hours.

    • Concentrate in vacuo. Neutralize with Sat. NaHCO3 to obtain the free amine product.

Method B: The Nitro-Precursor Route (Recommended for Scale-Up)[1][2]

For larger scales, the cost of HATU and Boc-protected starting materials is prohibitive. The "Acid Chloride" method using a nitro-precursor is chemically robust and avoids self-polymerization.[1]

Materials
  • Precursor: 4-Nitrobenzoic acid[1]

  • Reactant: 2,4-Difluoroaniline[1][2][5][6]

  • Reagent: Thionyl Chloride (SOCl2) or Oxalyl Chloride[1][2]

  • Reduction Agent: Iron powder/NH4Cl or H2/Pd-C[1][2]

Step-by-Step Protocol
  • Acid Chloride Formation:

    • Suspend 4-nitrobenzoic acid (1.0 equiv) in Toluene or DCM.[1]

    • Add Thionyl Chloride (1.5 equiv) and a catalytic drop of DMF.

    • Reflux (for Toluene) or stir at RT (for DCM/Oxalyl Chloride) until gas evolution ceases and the solution becomes clear (approx. 2–4 hours).[1]

    • Concentrate to remove excess SOCl2. Caution: Acid chlorides are moisture sensitive.

  • Amide Coupling:

    • Dissolve the fresh 4-nitrobenzoyl chloride in dry DCM or THF.[1]

    • Add 2,4-difluoroaniline (1.0 equiv) and Pyridine (1.2 equiv) or Triethylamine (1.5 equiv) at 0°C.[1]

    • Allow to warm to RT.[7][8] The reaction is usually rapid (< 2 hours) due to the high reactivity of the acid chloride.

    • Result: Formation of N-(2,4-difluorophenyl)-4-nitrobenzamide.[1][2]

  • Nitro Reduction (Iron-Mediated):

    • Dissolve the nitro-intermediate in Ethanol/Water (3:1).[1]

    • Add Iron powder (5.0 equiv) and Ammonium Chloride (5.0 equiv).[1]

    • Heat to reflux (80°C) for 2–4 hours.

    • Filter hot through Celite to remove iron residues.

    • Concentrate the filtrate to obtain the final product: 4-amino-N-(2,4-difluorophenyl)benzamide .

Mechanistic Insight: Why HATU?

When coupling electron-deficient amines, the rate-determining step is the nucleophilic attack of the amine on the activated ester.[1] Standard esters (OBt from HOBt) are often not electrophilic enough.[2] HATU generates an -OAt ester (7-azabenzotriazole).[1][2] The nitrogen in the pyridine ring of the HOAt moiety provides additional electron withdrawal (via resonance and induction), making the carbonyl carbon significantly more electrophilic and susceptible to attack by the weak 2,4-difluoroaniline nucleophile.

HATU_Mechanism Step1 1. Deprotonation (Boc-PABA + DIPEA) Step2 2. Attack on HATU (Forms unstable intermediate) Step1->Step2 Step3 3. Formation of OAt Ester (Highly Electrophilic Species) Step2->Step3 Step4 4. Nucleophilic Attack (2,4-Difluoroaniline attacks Carbonyl) Step3->Step4 Rate Determining Step Accelerated by OAt effect

Figure 2: Mechanistic flow of HATU activation. Step 4 is critical for electron-poor anilines.[1]

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (Method A) Incomplete coupling due to steric/electronic hindrance.[2]Switch solvent to NMP (N-Methyl-2-pyrrolidone) and heat to 60°C. Use HOAt additive if available.[1]
Guanidinium Byproduct Excess HATU reacting with the amine.[7]Ensure the Acid + HATU activation step is complete (15-30 min) before adding the aniline.[1]
Polymerization Used free PABA instead of Boc-PABA.[1]Critical Error. Restart using Boc-protected PABA or Method B (Nitro route).
Insoluble Product Product crystallizing out of reaction.This is actually good. Filter the solid, wash with water and ether. It is likely pure product.

References

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1][7] An efficient peptide coupling additive. Journal of the American Chemical Society. Link[1]

    • Context: Establishes the superiority of HOAt/HATU for difficult couplings involving poor nucleophiles.
  • Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron. Link[1]

    • Context: Comprehensive review of coupling reagents and str
  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[2][9] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Link[1]

    • Context: Validates the "Acid Chloride" and "Nitro-reduction" routes for industrial scalability.
  • Search Result Verification: Synthesis of N-(2,4-difluorophenyl)-2-fluorobenzamide. MDPI. Link

    • Context: Confirms the viability of acid chloride coupling with 2,4-difluoroaniline.

Sources

Method

Application Note: High-Precision Cytotoxicity Profiling of Benzamide Derivatives

Executive Summary Benzamide derivatives represent a critical scaffold in oncology, serving as the structural backbone for Histone Deacetylase (HDAC) inhibitors (e.g., Entinostat, Mocetinostat) and PARP inhibitors. While...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Benzamide derivatives represent a critical scaffold in oncology, serving as the structural backbone for Histone Deacetylase (HDAC) inhibitors (e.g., Entinostat, Mocetinostat) and PARP inhibitors. While potent, these compounds present unique challenges in in vitro profiling. Their lipophilicity leads to solubility issues, and their mechanism of action—often involving metabolic reprogramming rather than immediate membrane lysis—can generate artifacts in standard tetrazolium-based assays (MTT/MTS).

This guide provides a validated workflow for assessing benzamide cytotoxicity. We prioritize the Sulforhodamine B (SRB) assay (NCI Standard) as the primary readout to avoid metabolic interference, while providing a modified MTT protocol for secondary metabolic validation.

Pre-Analytical Critical Control Points

Solubility & Vehicle Management

Benzamide derivatives are prone to micro-precipitation in aqueous media, which causes "false cytotoxicity" (physical stress on cells) or "false efficacy" (compound unavailable to target).

  • Vehicle Selection: Dimethyl sulfoxide (DMSO) is the standard solvent.

  • The "0.5% Rule": Most cancer cell lines (e.g., MDA-MB-231, HepG2) tolerate up to 0.5% DMSO. However, sensitive lines (e.g., MCF-7, primary cells) require <0.1% final concentration .

  • Self-Validating Step: Prepare a "Dummy Plate" (media + compound, no cells). Incubate for 24 hours and inspect under 20x phase-contrast microscopy. If crystals are visible, your IC50 data will be invalid.

Chemical Interference

Some benzamide derivatives absorb light in the UV-Vis spectrum or fluoresce.

  • Control: Always run a Compound Interference Well (Media + Compound + Reagent, No Cells) to subtract background absorbance.

Primary Protocol: Sulforhodamine B (SRB) Assay

Why this is the Gold Standard: Unlike MTT, which relies on mitochondrial enzyme activity (often altered by benzamides before cell death), SRB stains cellular protein mass. This provides a stable, linear measure of cell number that is insensitive to metabolic fluctuations caused by HDAC inhibition.

Experimental Workflow (Graphviz)

SRB_Workflow Prep 1. Cell Seeding (24h Recovery) Treat 2. Benzamide Treatment (48-72h) Prep->Treat DMSO < 0.5% Fix 3. TCA Fixation (1h @ 4°C) Treat->Fix Critical Step Stain 4. SRB Staining (30 min) Fix->Stain Wash 5. Acetic Acid Wash (4x Cycles) Stain->Wash Read 6. Solubilization & OD 510nm Read Wash->Read Tris Base

Caption: Figure 1.[1][2] NCI-validated SRB workflow. The TCA fixation step is critical for immobilizing proteins prior to staining.

Step-by-Step Methodology

Reagents:

  • Fixative: 10% (w/v) Trichloroacetic acid (TCA). Store at 4°C.

  • Stain: 0.4% (w/v) Sulforhodamine B in 1% acetic acid.

  • Wash Solution: 1% Acetic acid.[3][4]

  • Solubilization Base: 10 mM Tris base (pH 10.5).

Procedure:

  • Seeding: Plate cells (e.g., 3,000–5,000 cells/well) in 96-well plates. Incubate 24h to ensure adherence.

  • Treatment: Add benzamide derivatives via serial dilution (typically 100 µM down to 1 nM).

    • Note: Include a "Time Zero" (Tz) plate fixed at the moment of drug addition to calculate cell kill vs. growth inhibition.

  • Fixation (The Critical Step):

    • Gently layer 50 µL of cold 50% TCA on top of the 200 µL growth medium (Final TCA = 10%).

    • Incubate at 4°C for 60 minutes . Do not move the plate; vibration dislodges cells.

  • Washing: Wash 5x with tap water. Air dry completely (overnight recommended).

  • Staining: Add 100 µL SRB solution. Incubate 30 min at Room Temp.

  • Destaining: Wash 4x with 1% acetic acid to remove unbound dye.[3] Air dry.

  • Solubilization: Add 200 µL 10 mM Tris base. Shake for 10 min.

  • Read: Measure Absorbance at 510 nm .

Secondary Protocol: MTT Assay (Metabolic Validation)

Context: Use this only to compare metabolic suppression vs. actual cell death. HDAC inhibitors often reduce mitochondrial activity (lowering MTT signal) before the cell membrane ruptures.

Modifications for Benzamides:

  • Concentration: Use 0.5 mg/mL MTT final concentration.

  • Incubation: Limit to 2–4 hours. Longer incubations with benzamides can lead to abiotic reduction of the tetrazolium salt.

  • Solubilization: Use DMSO. Ensure all formazan crystals are dissolved; benzamides can alter crystal morphology, making them harder to solubilize.

Mechanistic Context & Data Interpretation[1][3][6][7][8][9][10][11][12][13][14]

Benzamide derivatives (specifically HDAC inhibitors) often induce cell cycle arrest at G1/S or G2/M phases before triggering apoptosis. This delays the "kill" signal.

Mechanism of Action Pathway

MOA_Benzamide Benz Benzamide Derivative HDAC HDAC Inhibition (Class I/II) Benz->HDAC Chrom Chromatin Relaxation (Hyperacetylation) HDAC->Chrom Gene Gene Expression (p21, Bax upreg.) Chrom->Gene Arrest Cell Cycle Arrest (G1/S or G2/M) Gene->Arrest Cytostatic Apop Apoptosis (Caspase 3/7) Gene->Apop Cytotoxic

Caption: Figure 2.[1][2][5][6] Pharmacodynamics of Benzamide HDAC inhibitors. Note the bifurcation between cytostatic (arrest) and cytotoxic (apoptosis) effects.

Data Calculation

Calculate % Growth Inhibition using the NCI formula, which accounts for the starting population (Tz):

  • If OD_test > OD_zero (Growth Inhibition):

    
    
    
  • If OD_test < OD_zero (Lethality):

    
    
    

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
High Background (SRB) Incomplete washing of unbound dye.Ensure 4x vigorous washes with 1% acetic acid.[3]
Precipitation in Wells Benzamide insolubility at high µM.Check "Dummy Plate" microscopically. Sonicate stock solutions. Reduce max concentration.
MTT vs. SRB Discrepancy Metabolic arrest without cell lysis.Trust the SRB data for total biomass. MTT reflects mitochondrial health, which may be compromised early by HDACi.
Edge Effect Evaporation in outer wells.Do not use outer wells for data; fill them with PBS.

References

  • Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols, 1(3), 1112–1116. Link

  • National Cancer Institute (NCI). NCI-60 Human Tumor Cell Lines Screen Protocol. Developmental Therapeutics Program. Link

  • Shoemaker, R. H. (2006). The NCI60 human tumour cell line anticancer drug discovery project. Nature Reviews Cancer, 6(10), 813–823. Link

  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. Link

  • Friedrich, A., et al. (2020). In Vitro Assessment of the Genotoxic Hazard of Novel Hydroxamic Acid- and Benzamide-Type Histone Deacetylase Inhibitors (HDACi).[7] International Journal of Molecular Sciences, 21(13), 4737. Link

Sources

Application

Application Notes and Protocols for the Recrystallization of Substituted Benzamide Intermediates

Abstract Substituted benzamides are a cornerstone of modern medicinal chemistry and materials science, frequently serving as critical intermediates in the synthesis of pharmaceuticals and functional materials.[1] The pur...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Substituted benzamides are a cornerstone of modern medicinal chemistry and materials science, frequently serving as critical intermediates in the synthesis of pharmaceuticals and functional materials.[1] The purity of these intermediates is paramount, directly impacting the yield, safety, and efficacy of the final product. Recrystallization stands as the most robust and scalable method for the purification of these solid organic compounds.[2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and procedures for the successful recrystallization of substituted benzamide intermediates. It moves beyond a simple recitation of steps to elucidate the underlying chemical principles, empowering the user to rationally design and troubleshoot purification protocols.

The Foundational Principles of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a given solvent system at varying temperatures.[4] The fundamental premise is that most solid organic compounds are more soluble in a hot solvent than in a cold one. An ideal recrystallization process involves dissolving the impure solid in a minimal amount of a suitable hot solvent to create a saturated or near-saturated solution.[3][5] As this solution slowly cools, the solubility of the desired compound decreases, leading to its crystallization out of the solution in a purer form, as the impurities remain dissolved in the "mother liquor."[4]

The Critical Role of Solvent Selection

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol.[4] An ideal solvent should exhibit the following characteristics:

  • High-Temperature Coefficient of Solubility: The solvent should dissolve the benzamide intermediate readily at or near its boiling point but have low solubility for the compound at low temperatures (e.g., room temperature or in an ice bath).[2] This differential is the primary driver of high recovery yields.

  • "Like Dissolves Like" - A Guideline, Not a Dogma: The principle of "like dissolves like" provides a starting point for solvent screening.[1] Substituted benzamides, with their polar amide group and variably polar/non-polar substituted aromatic ring, generally show good solubility in polar organic solvents.[1][6] However, the goal is not perfect solubility at all temperatures, but rather a significant difference in solubility with temperature.[4]

  • Inertness: The solvent must not react with the substituted benzamide.[2]

  • Volatility: A relatively low boiling point is desirable to facilitate easy removal from the purified crystals during the drying process.[2]

  • Impurity Solubility Profile: Ideally, impurities should either be highly soluble in the solvent at all temperatures (and thus remain in the mother liquor) or be insoluble in the hot solvent (allowing for their removal via hot filtration).[3]

The solubility of the parent compound, benzamide, has been systematically studied in various common organic solvents. The general order of solubility is: methanol > acetone > ethanol > 1-propanol > 1-butanol > isopropanol > isobutanol > methyl acetate > ethyl acetate > butyl acetate > acetonitrile > water.[7][8] This provides a valuable starting point for solvent selection for substituted benzamides.

The Influence of Substituents on Solubility

The nature and position of substituents on the benzamide ring significantly impact the molecule's polarity, ability to form hydrogen bonds, and crystal lattice energy, thereby altering its solubility profile.

  • Polar vs. Non-polar Substituents:

    • Electron-donating groups (e.g., -OCH₃, -CH₃) can increase the electron density of the aromatic ring, potentially affecting its interaction with solvents. A methyl group, being nonpolar, increases lipophilicity, favoring solubility in less polar organic solvents.[6]

    • Electron-withdrawing groups (e.g., -NO₂, -Cl, -CF₃) increase the polarity of the molecule and can influence hydrogen bonding capabilities.

  • Hydrogen Bonding: The amide group (-CONH₂) is a potent hydrogen bond donor and acceptor.[1] Substituents that can also participate in hydrogen bonding (e.g., -OH, -NH₂) will generally increase solubility in polar protic solvents like alcohols. Conversely, N-alkylation (forming secondary or tertiary amides) removes a hydrogen bond donor, which can decrease solubility in highly polar, protic solvents.[6]

  • Steric Effects: Bulky substituents, particularly in the ortho position, can hinder the planarity of the molecule and disrupt efficient crystal packing.[9] This can sometimes lead to increased solubility as the energy required to break the crystal lattice is lower.

Experimental Protocols

The following protocols provide a systematic approach to developing and executing a recrystallization procedure for a substituted benzamide intermediate.

Protocol 1: Solvent Screening

This initial step is crucial for identifying a suitable solvent or solvent system.

Methodology:

  • Place a small amount (approx. 20-30 mg) of the crude substituted benzamide into several small test tubes.

  • To each test tube, add a different potential solvent (e.g., ethanol, isopropanol, ethyl acetate, acetone, water) dropwise, starting with about 0.5 mL.[10]

  • Observe the solubility at room temperature. A solvent that dissolves the compound completely at room temperature is generally unsuitable.[4]

  • For solvents in which the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a hot water or sand bath.[5]

  • If the compound dissolves upon heating, it is a promising candidate. If it remains insoluble even at the solvent's boiling point, it is unsuitable.[4]

  • Allow the hot solutions of the promising candidates to cool slowly to room temperature, and then in an ice-water bath. The solvent that yields a good quantity of crystals upon cooling is the best choice.[5]

Data Presentation: Solvent Screening Observations

SolventSolubility at RTSolubility when HotCrystal Formation on CoolingAssessment
MethanolHighHighPoorUnsuitable
IsopropanolLowHighExcellentGood Candidate
Ethyl AcetateLowModerateModeratePossible Candidate
WaterInsolubleInsolubleNoneUnsuitable

This table is illustrative. Actual results will vary depending on the specific substituted benzamide.

Protocol 2: Single-Solvent Recrystallization

This is the most straightforward recrystallization technique.

Methodology:

  • Dissolution: Place the crude substituted benzamide in an Erlenmeyer flask (not a beaker, to minimize solvent evaporation).[4] Add a boiling chip or magnetic stir bar. Add the chosen solvent in small portions, heating the mixture to a gentle boil with agitation.[5] Continue adding the hot solvent until the solid just dissolves. It is critical to use the minimum amount of hot solvent to ensure the solution is saturated.[3]

  • Hot Filtration (if necessary): If insoluble impurities are present (e.g., dust, catalysts) or if decolorizing carbon was used, a hot filtration is required to remove them before cooling.[11] Keep the solution, funnel, and receiving flask hot during this process to prevent premature crystallization.[11][12] Using a short-stemmed or stemless funnel is advantageous.[11]

  • Inducing Crystallization (if necessary): If crystals do not form, crystallization can often be induced by scratching the inside of the flask below the solvent level with a glass rod or by adding a "seed" crystal of the pure compound.[3]

  • Collection and Washing: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.[5] Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[3]

  • Drying: Allow the crystals to dry on the filter funnel by drawing air through them. For final drying, the crystals can be placed in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

G cluster_dissolution Dissolution cluster_filtration Purification (Optional) cluster_crystallization Crystallization cluster_collection Isolation A Crude Solid in Flask B Add Minimum Hot Solvent A->B C Insoluble Impurities Present? B->C D Hot Gravity Filtration C->D Yes E Slow Cooling to Room Temp C->E No D->E F Cool in Ice Bath E->F G Vacuum Filtration F->G H Wash with Cold Solvent G->H I Dry Crystals H->I J J I->J Pure Crystals

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide

[1][2] Ticket ID: CHE-SUP-2024-089 Topic: Yield Optimization & Troubleshooting Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Ticket ID: CHE-SUP-2024-089 Topic: Yield Optimization & Troubleshooting Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1]

Executive Summary

The synthesis of 4-amino-N-(2,4-difluorophenyl)benzamide presents two distinct kinetic challenges that frequently result in low yields (<30%) for unoptimized protocols:

  • Nucleophilic Deactivation: The 2,4-difluoroaniline starting material is significantly electron-deficient due to the inductive effect (-I) of the two fluorine atoms.[1] This makes it a poor nucleophile, rendering standard EDC/NHS coupling inefficient.[2]

  • Hydrodefluorination Risk: If a nitro-intermediate is used, standard catalytic hydrogenation (Pd/C + H

    
    ) often cleaves the C-F bonds, leading to a mixture of mono-fluoro and des-fluoro impurities.[1]
    

This guide provides a high-yield, self-validating workflow designed to bypass these specific pitfalls.

Module 1: Strategic Route Selection

User Question: I tried coupling 4-aminobenzoic acid with 2,4-difluoroaniline using EDC/HOBt but got mostly recovered starting material. Should I increase the temperature?

Technical Insight: Increasing temperature with EDC often leads to rapid hydrolysis of the active ester rather than coupling. The root cause is the weak nucleophilicity of the aniline. You must change the electrophile , not just the conditions.

Recommended Route: The Nitro-Acid Chloride Route .[1] We utilize 4-nitrobenzoyl chloride to generate a highly reactive intermediate that forces the coupling with the deactivated aniline. The nitro group is subsequently reduced using a chemoselective method that preserves the C-F bonds.

Decision Logic & Pathway

RouteSelection Start Start: Target Molecule Direct Route A: Direct Coupling (4-aminobenzoic acid) Start->Direct Avoid Nitro Route B: Nitro Precursor (4-nitrobenzoyl chloride) Start->Nitro Recommended Issue1 Issue: Self-Coupling & Low Reactivity Direct->Issue1 Solution1 High Reactivity No Self-Coupling Nitro->Solution1 Step2 Step 2: Reduction Solution1->Step2 Trap Trap: Pd/C Hydrogenation (Risk: Defluorination) Step2->Trap Standard Method Fix Fix: Fe/NH4Cl or SnCl2 (Chemoselective) Step2->Fix Optimized Method

Figure 1: Strategic decision tree highlighting the high-yield Nitro-Acid Chloride pathway and the critical reduction choice.

Module 2: The Coupling Step (Protocol & Troubleshooting)

Objective: Synthesis of intermediate 4-nitro-N-(2,4-difluorophenyl)benzamide .

Optimized Protocol
  • Reagents: 4-Nitrobenzoyl chloride (1.1 equiv), 2,4-Difluoroaniline (1.0 equiv).[1][2]

  • Base: Pyridine (2.0 equiv) or Triethylamine (TEA) (2.5 equiv).[1][2]

  • Solvent: Anhydrous DCM or THF (0.2 M concentration).

Step-by-Step:

  • Dissolve 2,4-difluoroaniline in anhydrous DCM under Nitrogen atmosphere.

  • Add Pyridine (acts as both base and acyl-transfer catalyst).[1]

  • Cool to 0°C.

  • Add 4-nitrobenzoyl chloride portion-wise (solid) or dropwise (if dissolved in DCM).[1]

  • Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Quench: Add 1M HCl. The product often precipitates. If soluble, extract with EtOAc.[2]

Troubleshooting Table: Coupling Failures
SymptomProbable CauseCorrective Action
Low Conversion (<50%) Moisture in Acid ChlorideCheck 4-nitrobenzoyl chloride quality.[1] If it smells like acetic acid/HCl, it has hydrolyzed.[2] Recrystallize from hexane or buy fresh.
Sticky/Gummy Product Pyridine impuritiesWash organic layer thoroughly with 1M HCl (removes pyridine) followed by sat.[1] NaHCO3.
No Reaction Steric/Electronic DeactivationAdd a catalytic amount of DMAP (10 mol%).[1] Heat to reflux in THF if DCM fails.[1]

Module 3: The Reduction Step (Critical Control Point)

User Question: I used Pd/C and H2 balloon to reduce the nitro group. The mass spec shows a peak at M-18 and M-38.[1] What happened?

Technical Insight: You have triggered Hydrodefluorination .[1] Palladium is excellent at activating C-Halogen bonds.[1] Under hydrogenation conditions, the fluorine atoms on the electron-deficient ring are cleaved and replaced by hydrogen.

Resolution: Switch to Dissolving Metal Reduction (Fe or Sn).[1][2]

Optimized Protocol: Fe/NH4Cl Reduction

This method is chemically incapable of breaking the C-F bond under standard conditions, ensuring 100% chemoselectivity.

Step-by-Step:

  • Suspend 4-nitro-N-(2,4-difluorophenyl)benzamide (1 equiv) in Ethanol/Water (3:1 ratio).

  • Add Ammonium Chloride (5 equiv) and Iron Powder (5 equiv, <325 mesh).

  • Heat to reflux (approx. 80°C) with vigorous stirring.

    • Note: Vigorous stirring is essential as this is a heterogeneous surface reaction.

  • Monitor by TLC (approx. 1–3 hours).

  • Workup: Filter hot through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

  • Concentrate the filtrate. The product usually crystallizes upon cooling/concentration.

Alternative: Sulfided Platinum (Pt(S)/C)

If you must use catalytic hydrogenation (e.g., for scale-up), do not use Pd/C. Use sulfided Platinum on Carbon .[1][2] The sulfur "poisons" the catalyst enough to prevent C-F cleavage while still allowing Nitro reduction.

Module 4: Purification & Characterization

Solubility Profile: The final product, 4-amino-N-(2,4-difluorophenyl)benzamide, is a rigid amide.[1][2]

  • Water: Insoluble.[1]

  • DCM: Sparingly soluble.

  • Ethyl Acetate/Ethanol: Soluble (especially hot).[1][2]

  • DMSO: Highly soluble.[1]

Purification Guide:

  • Flash Chromatography: If necessary, use a gradient of Hexane:Ethyl Acetate (from 80:20 to 50:50).[2] The amine tailing can be reduced by adding 1% Triethylamine to the eluent.

  • Recrystallization: Dissolve in minimum hot Ethanol, then slowly add water until turbid. Cool to 4°C.[1]

Analytical Checkpoints (Self-Validation)
TechniqueExpected SignalValidation Criteria
1H NMR

9.8-10.2 ppm (Singlet)
Amide NH proton.[1] If missing, coupling failed.[2]
1H NMR

5.8-6.5 ppm (Broad Singlet)
Aniline NH2 protons (after reduction).[1][2]
19F NMR Two distinct signalsConfirms both Fluorine atoms are intact.[1] If complex multiplets or missing peaks appear, defluorination occurred.[2]
LC-MS [M+H]+ = 249.2 (approx)Check for M-18 (231) which indicates loss of F.

References

  • BenchChem Technical Support. Amide Coupling Reactions with Electron-Rich Amines (and Electron-Deficient Troubleshooting). (2025).[1][2][3][4][5][6] Retrieved from [1][2]

  • Organic & Biomolecular Chemistry. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates.[1][7] (2013).[1][8][9] Retrieved from [1][2]

  • National Institutes of Health (NIH). Hydrodefluorination and hydrogenation of fluorobenzene under mild aqueous conditions. (2012).[1][2][10][11] Retrieved from [1][2]

  • Google Patents. Method for preparing fluoroaniline through continuous catalytic hydrogenation of fluoronitrobenzene (CN104710316A).[1] Retrieved from [1][2]

  • MilliporeSigma. Product Specification: N-(4-Amino-2,5-diethoxyphenyl)benzamide (Analogous Chemistry).[1][12] Retrieved from [1][2]

Sources

Optimization

Optimizing purification of 4-amino-N-(2,4-difluorophenyl)benzamide by column chromatography

Executive Summary This guide addresses the purification of 4-amino-N-(2,4-difluorophenyl)benzamide , a structural motif common in Histone Deacetylase (HDAC) inhibitors (e.g., Tacedinaline analogs) and androgen receptor a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the purification of 4-amino-N-(2,4-difluorophenyl)benzamide , a structural motif common in Histone Deacetylase (HDAC) inhibitors (e.g., Tacedinaline analogs) and androgen receptor antagonists.[1]

The Challenge: This molecule presents a "solubility-retention paradox." The amide backbone and difluorophenyl ring drive high crystallinity and poor solubility in non-polar solvents, while the primary aniline (4-amino group) causes severe peak tailing due to interactions with acidic silanols on the stationary phase.

The Solution: Success requires a ternary solvent system (to maintain solubility), base modification (to suppress silanol activity), and solid loading (to prevent column head precipitation).

Phase 1: Method Development & Chemistry

Physicochemical Analysis

Before attempting separation, understand the forces at play:

  • Functional Group 1 (Amide): Hydrogen bond donor/acceptor. High polarity. Causes strong retention.

  • Functional Group 2 (Aniline -

    
    ):  Weakly basic (
    
    
    
    ). This is the primary cause of peak tailing. It protonates on acidic silica (
    
    
    ), leading to ion-exchange retention mechanisms that broaden peaks.[1]
  • Functional Group 3 (Difluorophenyl): Lipophilic. Increases solubility in halogenated solvents (DCM) but decreases solubility in aliphatics (Hexane/Heptane).

Solvent System Selection Matrix

Do not default to Hexane/Ethyl Acetate. This molecule often crystallizes in high-hexane ratios.[1]

Solvent SystemSuitabilityNotes
Hexane / EtOAc Low to MediumRisk: Product may precipitate on the column head.[1] Good resolution if soluble.
DCM / MeOH High Recommended. Excellent solubility. Methanol suppresses some silanol activity.
DCM / EtOAc MediumGood for solubility, but often lacks the polarity range to elute the amine sharply.
The "Golden Rule" of Amine Purification

You must use a mobile phase modifier. Unmodified silica is too acidic for free anilines.

  • Protocol: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

    
    )  to the weak solvent (e.g., the Hexane or DCM bottle).
    
  • Why? The modifier saturates the silica's acidic sites, allowing your amine product to pass through without "sticking."

Phase 2: Step-by-Step Purification Protocol

Step 1: Sample Preparation (The Critical Step)

Liquid injection is the #1 cause of failure for benzamides.

  • Dissolve: Dissolve crude mixture in a minimal amount of DCM/MeOH (9:1).

  • Adsorb: Add Silica Gel (40-63 µm) or Celite 545. Ratio: 1g crude to 3g sorbent.

  • Evaporate: Rotovap to dryness until you have a free-flowing powder.

  • Load: Pack this powder into a solid load cartridge (or top of the column).

Step 2: Gradient Execution

System: DCM / MeOH + 1%


[1]
  • Column: Spherical Silica, 20-40 µm (High Surface Area).[1]

  • Flow Rate: Optimized for column diameter (e.g., 15-20 mL/min for a 12g column).

Gradient Profile:

  • 0 - 2 CV (Column Volumes): 100% DCM (Elutes non-polar impurities like unreacted 2,4-difluoroaniline).[1]

  • 2 - 10 CV: 0%

    
     5% MeOH.[1] (Product typically elutes here).
    
  • 10 - 15 CV: 5%

    
     10% MeOH.[1] (Elutes highly polar byproducts like 4-aminobenzoic acid).[1]
    

Phase 3: Troubleshooting & FAQs

Issue 1: "My peak is tailing severely (shark fin shape)."

Diagnosis: Silanol interaction. Fix:

  • Did you add the 1% TEA/NH4OH modifier? If not, add it immediately.

  • If you did add it, your column might be "dry." Pre-flush the column with 5 CV of the modifier-containing solvent before starting the run to equilibrate the silica surface.[1]

Issue 2: "The pressure spiked and the column head turned white."

Diagnosis: Compound precipitation (Solubility Mismatch). Fix:

  • Switch from Hexane/EtOAc to DCM/MeOH.

  • Use Solid Loading (Step 1 above). Liquid injection of a DCM solution into a Hexane-equilibrated column causes immediate crystallization.[1]

Issue 3: "I have two spots with very similar Rf values."

Diagnosis: Co-elution of the product and the unreacted aniline starting material. Fix:

  • Use Isocratic Holds: Instead of a linear gradient, ramp to the %B where the first spot comes off, then hold (isocratic) for 5 CVs.

  • Change Selectivity: Switch the modifier. If using TEA, switch to

    
    . The different pH can slightly alter the selectivity of the amine components.
    

Visualizing the Mechanism

The following diagram illustrates the "Silanol Suppression" mechanism required for purifying 4-amino-benzamides.

G cluster_0 Column Environment Silica Acidic Silanol (Si-OH) Product 4-Amino-Benzamide (Target) Silica->Product H-Bonding/Ion-Exchange Silica->Product Blocked Tailing Peak Tailing (Broadening) Product->Tailing Without Modifier SharpPeak Sharp Peak (High Resolution) Product->SharpPeak With Modifier Modifier Triethylamine (TEA) (Sacrificial Base) Modifier->Silica Preferential Binding (Blocks Sites)

Caption: Mechanism of Action: The basic modifier (TEA) preferentially binds to acidic silanol sites, preventing the 4-amino group of the target molecule from "sticking," thereby eliminating tailing.

Summary Data Table: Impurity Profile

CompoundPolarityApprox.[2][3] Rf (5% MeOH/DCM)Detection
2,4-Difluoroaniline Low0.85 - 0.90UV 254nm (Weak)
Target Benzamide Medium0.35 - 0.45 UV 254nm (Strong)
4-Aminobenzoic Acid High0.05 - 0.10UV 254nm / Stain
Coupling Reagents VariableBaseline or Solvent FrontStain (KMnO4)

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 446238, 4-(Aminosulfonyl)-N-[(2,4-Difluorophenyl)Methyl]-Benzamide. Retrieved from [Link]

  • Biotage (2024). Strategies for Flash Chromatography: Purifying Amines and Polar Compounds. Retrieved from [Link]

  • Teledyne ISCO. Flash Chromatography Guide: Troubleshooting Peak Tailing. Retrieved from [Link]

  • Zhang, L., et al. (2019). Discovery of N-(2-Aminophenyl)-4-(bis(2-chloroethyl)amino)Benzamide as a Potent Histone Deacetylase Inhibitor.[1][4] Frontiers in Oncology. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stability of 4-amino-N-(2,4-difluorophenyl)benzamide in Cell Culture Media

Frequently Asked Questions (FAQs) This section addresses the most common questions regarding the handling and stability of 4-amino-N-(2,4-difluorophenyl)benzamide. Q1: What are the primary chemical stability concerns for...

Author: BenchChem Technical Support Team. Date: February 2026

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of 4-amino-N-(2,4-difluorophenyl)benzamide.

Q1: What are the primary chemical stability concerns for 4-amino-N-(2,4-difluorophenyl)benzamide in aqueous cell culture media?

A1: Based on its chemical structure, a benzamide derivative with an aromatic amine, the two primary degradation pathways of concern are hydrolysis and oxidation.[3]

  • Hydrolysis: The amide bond is susceptible to cleavage, particularly under non-neutral pH conditions. This reaction would yield 4-aminobenzoic acid and 2,4-difluoroaniline. While this process is often slow, the prolonged incubation times (24-72 hours) and physiological temperatures (37°C) of cell culture can make it significant.[3][4][5][6]

  • Oxidation: The 4-amino group on the benzoyl ring is an electron-donating group that is susceptible to oxidation.[3] This can be accelerated by exposure to oxygen, light, and the presence of metal ions in the media, potentially leading to the formation of colored degradation products.[7][8]

Q2: How do standard cell culture conditions (pH, temperature, media components) impact the compound's stability?

A2: Standard cell culture conditions create a complex chemical environment that can directly influence compound stability.

  • pH: Most cell culture media are buffered to a physiological pH of ~7.2-7.4. While this near-neutral pH is generally favorable, deviations can occur due to cellular metabolism (e.g., acidification from high cell density). Both acidic and basic conditions can catalyze amide hydrolysis.[3][7]

  • Temperature: Experiments are typically conducted at 37°C. Elevated temperatures accelerate the rate of all chemical reactions, including hydrolysis and oxidation.[7] Storing working solutions at 4°C or on ice during experimental setup is a crucial best practice.

  • Media Components: Serum proteins can bind to small molecules, which can either stabilize them or, in some cases, have no effect on stability.[9] More importantly, cells themselves contain various enzymes (e.g., amidases, oxidoreductases) that can metabolize the compound.[8][10][11] Therefore, it is critical to assess stability in both cell-free media (chemical stability) and in the presence of cells (metabolic stability).

Q3: What are the visible signs of compound degradation in my stock or working solutions?

A3: Visual inspection is the first line of defense against using degraded compound.

  • Color Change: The oxidation of the aromatic amino group often leads to the formation of colored chromophores.[3] An initially colorless solution turning yellow or brown is a strong indicator of oxidative degradation.

  • Precipitation: The degradation products may have different solubility profiles than the parent compound. The appearance of cloudiness or precipitate in a solution that was previously clear suggests either degradation or that the compound's solubility limit has been exceeded.[12]

Q4: What are the best practices for preparing and storing stock and working solutions of this compound?

A4: Proper preparation and storage are essential to maintain compound integrity.

  • Stock Solutions: Prepare high-concentration stock solutions (e.g., 10-100 mM) in an anhydrous, aprotic solvent like DMSO. Store these stocks in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.[8] Use amber vials to protect against light.[3][13]

  • Working Solutions: Prepare fresh working solutions in your cell culture medium for each experiment. Do not store the compound in aqueous media for extended periods. When preparing, ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically <0.5%) to avoid solvent-induced cytotoxicity or artifacts.[1]

Troubleshooting Guides

This section provides a structured approach to resolving specific issues you may encounter during your experiments.

Issue 1: High variability between replicate wells or inconsistent dose-response curves in cell-based assays.

  • Potential Cause: Compound degradation during the assay incubation period. The actual concentration of the active compound is decreasing over time, leading to inconsistent biological effects.

  • Troubleshooting Workflow:

    • Confirm Solubility: First, ensure the compound is fully soluble in the media at the highest concentration tested. Visually inspect for precipitation and consider performing a solubility assay if problems persist.[12][14]

    • Perform a Stability Check: Conduct a time-course experiment to measure the concentration of the compound in your specific cell culture medium (with and without cells) over the duration of your assay (e.g., at 0, 8, 24, 48 hours). See Protocol 1 below.

    • Reduce Incubation Time: If instability is confirmed and your assay allows, consider reducing the compound incubation time.[1]

    • Refresh Media: For longer-term assays, consider a partial or full media change with freshly prepared compound to replenish the active molecule.

Issue 2: HPLC/LC-MS analysis shows a significant decrease in the parent compound peak over time when incubated in media.

  • Potential Cause: Chemical or metabolic degradation.

  • Troubleshooting Workflow:

    • Differentiate Chemical vs. Metabolic Degradation: Compare the rate of degradation in cell-free media versus media incubated with your cells. Faster degradation in the presence of cells points towards metabolic instability.

    • Analyze for Degradants: Examine your chromatogram for the appearance of new peaks that correspond to the loss of the parent peak. If possible, use mass spectrometry (MS) to get mass information on these new peaks to help identify them.[1] The expected hydrolysis products are 4-aminobenzoic acid and 2,4-difluoroaniline.

    • Review Incubation Conditions:

      • pH Control: Measure the pH of your culture medium at the end of the incubation period. If it has shifted significantly, your buffering capacity may be insufficient for your cell density.

      • Light Exposure: Ensure plates and solutions are protected from direct light during incubation and handling.[13]

Diagram: Potential Degradation Pathways

The following diagram illustrates the two primary degradation pathways predicted for 4-amino-N-(2,4-difluorophenyl)benzamide in an aqueous environment.

parent 4-amino-N-(2,4-difluorophenyl)benzamide hydrolysis_products 4-Aminobenzoic Acid 2,4-Difluoroaniline parent->hydrolysis_products Hydrolysis (Amide Cleavage) [H₂O, pH, Temp, Enzymes] oxidation_products Oxidized Products (e.g., Nitro, Nitroso derivatives, Colored Polymers) parent->oxidation_products Oxidation (Amino Group) [O₂, Light, Metal Ions]

Caption: Predicted degradation of 4-amino-N-(2,4-difluorophenyl)benzamide.

Experimental Protocols

Protocol 1: Assessing Compound Stability in Cell Culture Media

This protocol provides a robust method to quantify the stability of your compound under actual experimental conditions.

Methodology:

  • Preparation:

    • Prepare a 10 mM stock solution of 4-amino-N-(2,4-difluorophenyl)benzamide in 100% DMSO.

    • Spike the stock solution into pre-warmed (37°C) cell culture medium (e.g., DMEM + 10% FBS) to a final concentration of 10 µM. This is your Test Medium .

    • Prepare two sets of samples: "Media Only" (Test Medium in wells without cells) and "With Cells" (seed cells at your typical assay density and add Test Medium). Include at least three replicates for each condition and time point.

  • Incubation:

    • Incubate the plates at 37°C in a 5% CO₂ incubator.

  • Time Points & Sampling:

    • Collect samples at T=0, 2, 8, 24, and 48 hours.

    • For the T=0 sample, collect the aliquot immediately after adding the compound to the media.

    • At each time point, collect an aliquot (e.g., 100 µL) of the medium. For the "With Cells" condition, centrifuge the sample to pellet cells and collect the supernatant.

  • Sample Processing:

    • Immediately quench any enzymatic activity and precipitate proteins by adding 3 volumes of ice-cold acetonitrile containing an appropriate internal standard.

    • Vortex thoroughly and centrifuge at >10,000 x g for 10 minutes at 4°C.

    • Transfer the supernatant to a clean vial or 96-well plate for analysis.

  • Analysis:

    • Analyze the samples using a validated HPLC or LC-MS/MS method to quantify the remaining parent compound.[15][16]

    • Calculate the percentage of compound remaining at each time point relative to the T=0 sample.

Diagram: Experimental Workflow for Stability Assessment

G prep Prepare 10 µM Compound in Cell Culture Medium setup Aliquot into two groups: 1. Media Only 2. With Cells (n=3) prep->setup incubate Incubate at 37°C, 5% CO₂ setup->incubate sample Collect Aliquots at T=0, 2, 8, 24, 48h incubate->sample process Quench & Precipitate Proteins (Acetonitrile + Internal Standard) sample->process analyze Analyze Supernatant by HPLC or LC-MS/MS process->analyze report Calculate % Compound Remaining vs. T=0 analyze->report

Caption: Workflow for assessing compound stability in cell culture.

Data Presentation

Summarize your stability data in a clear, tabular format.

Time Point (Hours)% Remaining (Media Only)Std. Dev.% Remaining (With Cells)Std. Dev.
01000.01000.0
298.52.195.33.4
895.12.582.14.1
2489.73.355.65.8
4881.24.025.46.2
Table 1: Example data format for a stability study. This data is illustrative.
References
  • Bagno, A., & More O'Ferrall, R. A. (2020). Benzamide hydrolysis in strong acids — The last word. Canadian Journal of Chemistry.
  • Brynildsen, J. K., et al. (2018). Synthesis and stability of strongly acidic benzamide derivatives. Beilstein Journal of Organic Chemistry.
  • Chemistry Stack Exchange. (2018). How is the hydrolysis of amides done in a lab?.
  • More O'Ferrall, R. A., & Bagno, A. (2020). Benzamide hydrolysis in strong acids — The last word. ResearchGate.
  • Chemistry LibreTexts. (2024). Chemical Properties of Amides- Hydrolysis.
  • Unchained Labs. (2025). Top 5 Factors Affecting Chemical Stability.
  • Arora, P. K., & Bae, H. (2014). Bacterial degradation of monocyclic aromatic amines. Frontiers in Microbiology.
  • BenchChem. (2025). Technical Support Center: Long-Term Stability of Small Molecules in Biological Samples.
  • BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Results with [Compound].
  • Kumar, A., et al. (2022). An Integrative Approach to Study Bacterial Enzymatic Degradation of Toxic Dyes. Frontiers in Microbiology.
  • Pazarlioglu, N. K., & Urek, R. O. (2007). Enzymatic treatment of sulfonated aromatic amines generated from reductive degradation of reactive azo dyes. Water Environment Research.
  • Arora, P. K. (2015). Bacterial degradation of monocyclic aromatic amines. ResearchGate.
  • Smolecule. (2026). Troubleshooting Guide: Addressing Solubility Constraints in DSF Assays.
  • BenchChem. (2025). Addressing stability and degradation issues of 4-amino-N-(2-chlorophenyl)benzamide in solution.
  • BenchChem. (2025). Technical Support Center: Compound X Stability Testing.
  • BenchChem. (2025). Application Note: Analytical Methods for the Quantification of Benzamides in Biological Samples.
  • BenchChem. (2025). degradation pathways of 4-amino-N-methanesulfonylbenzamide under stress conditions.
  • Poclight. (2024). Key Factors for the Stability of In Vitro Diagnostic Reagents: 3 Major Problems and Solutions.
  • MDPI. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches.
  • Wang, M., et al. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry.
  • Pharma Stability. (n.d.). Troubleshooting & Pitfalls.
  • OPS Diagnostics. (n.d.). Factors Affecting Protein Stability In Vitro.
  • MDPI. (2024). N-(2,4-Difluorophenyl)-2-fluorobenzamide.
  • Berger, M. R., et al. (1989). Synthesis, toxicity, and therapeutic efficacy of 4-amino-N-(2'-aminophenyl)-benzamide: a new compound preferentially active in slowly growing tumors. Journal of the National Cancer Institute.
  • Fodor, P. J., et al. (1956). Hydrolysis of amino acid amide derivatives of 2-aminofluorene, 4-aminobiphenyl and 4, 4-diaminobiphenyl by leucine aminopeptidase. Proceedings of the Society for Experimental Biology and Medicine.
  • Gao, Y., et al. (2021). Biodegradation of alicyclic amines by a newly isolated hypersaline tolerant strain Paenarthrobacter sp. TYUT067. Water Science & Technology.
  • BenchChem. (2025). reducing cytotoxicity of 4-Amino-N-(3,5-dichlorophenyl)benzamide in normal cells.
  • Neumann, L., et al. (2023). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Metabolites.
  • Shimadzu. (n.d.). Analytical Methods for Amino Acids.
  • PubChem. (n.d.). 4-(Aminosulfonyl)-N-[(2,4-Difluorophenyl)Methyl]-Benzamide.
  • Peters, K., & Bradbury, J. (2023). Analysis types and quantification methods applied in UHPLC-MS metabolomics research. TrAC Trends in Analytical Chemistry.
  • Kim, H. Y., et al. (2024). Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition. Toxics.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 1H NMR Spectrum Analysis of 4-amino-N-(2,4-difluorophenyl)benzamide

Executive Summary This guide provides a high-resolution technical analysis of the 1H NMR spectrum for 4-amino-N-(2,4-difluorophenyl)benzamide , a structural pharmacophore often found in HDAC inhibitors (e.g., Tacedinalin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a high-resolution technical analysis of the 1H NMR spectrum for 4-amino-N-(2,4-difluorophenyl)benzamide , a structural pharmacophore often found in HDAC inhibitors (e.g., Tacedinaline analogs) and kinase inhibitors.

Unlike standard organic molecules, this compound presents specific analytical challenges:

  • 19F-1H Coupling: The difluorophenyl ring creates complex multiplet patterns (non-first-order splitting) that can be mistaken for impurities.

  • Solvent Dependency: The amide proton (

    
    ) and the para-amino group (
    
    
    
    ) exhibit extreme chemical shift variability between DMSO-
    
    
    and CDCl
    
    
    .
  • Structural Verification: Distinguishing the para-substitution on the benzoyl ring from the 2,4-substitution on the aniline ring requires precise coupling constant (

    
    ) analysis.
    

This guide compares the analytical "performance" of DMSO-


 versus CDCl

and contrasts the product spectrum with its precursors to establish a self-validating quality control (QC) protocol.

Part 1: Structural Context & Theoretical Basis

The molecule consists of two distinct aromatic systems linked by an amide bond. The Fragment A (Benzoyl) acts as an AA'BB' system due to the electron-donating amino group, while Fragment B (Difluorophenyl) exhibits complex splitting due to Fluorine-Proton spin-spin coupling (


 for 

F).
Chemical Structure & Numbering[1][2][3][4]

Caption: Structural segmentation of the target molecule highlighting the distinct NMR behaviors of the two aromatic rings.

Part 2: Experimental Protocol

To achieve reproducible integration values (quantitative NMR or qNMR), specific acquisition parameters are required to account for the relaxation times (


) of the aromatic protons.
Methodological Workflow
  • Solvent Selection: DMSO-

    
      is the standard.[1][2]
    
    • Reasoning: Benzamides have poor solubility in CDCl

      
      . Furthermore, CDCl
      
      
      
      often causes the amide NH and amine NH
      
      
      protons to broaden significantly due to exchange or quadrupole broadening, making integration unreliable.
  • Concentration: 5–10 mg in 0.6 mL solvent.

  • Acquisition Parameters:

    • Pulse Angle: 30° (to ensure full relaxation).

    • Relaxation Delay (

      
      ): 
      
      
      
      seconds (Critical for accurate integration of aromatic protons vs. solvent residual).
    • Scans (NS): 16–64 (sufficient for S/N > 100).

Workflow Start Sample: 5-10 mg Solid Solvent Dissolution: 0.6 mL DMSO-d6 (Avoid CDCl3 for quantification) Start->Solvent Weighing Tube Transfer to 5mm NMR Tube (Cap immediately to prevent H2O uptake) Solvent->Tube Vortex Shim Shimming & Tuning (Focus on Z1/Z2 for line shape) Tube->Shim Insert Acquire Acquisition (D1 = 5s, NS = 32) Shim->Acquire Lock Process Processing (Phase corr., Baseline corr., Integrate) Acquire->Process FT

Caption: Step-by-step experimental workflow ensuring high-fidelity spectral acquisition.

Part 3: Detailed Spectral Analysis

The following data represents the theoretical high-resolution spectrum expected in DMSO-


  at 400 MHz.
Table 1: Chemical Shift Assignments (DMSO- )
Position

(ppm)
MultiplicityIntegration

Coupling (Hz)
Assignment Logic
Amide NH 9.85 Singlet (br)1H-Deshielded by C=O and anisotropic effect of rings.
Benzoyl H-2,6 7.75 Doublet (d)2H

Ortho to C=O (deshielded). Part of AA'BB'.[3][4][5][6][7]
Phenyl H-6 7.50 Multiplet1H

Overlaps; coupled to F-4 and H-5.
Phenyl H-5 7.35 Multiplet1H

Complex splitting due to F-4.
Phenyl H-3 7.10 Triplet of doublets1H

Diagnostic Peak. Trapped between two F atoms.
Benzoyl H-3,5 6.60 Doublet (d)2H

Ortho to NH

(strongly shielded by resonance).
Amine NH

5.80 Broad Singlet2H-Exchangeable; broadens with trace water.
The "Coupling Logic" of the Difluorophenyl Ring

The most confusing aspect for researchers is the signal at ~7.10 ppm (H-3). Unlike a standard phenyl proton, this proton couples to two fluorine atoms (


F, Spin 1/2) and one proton (H-5, weak meta-coupling).
  • Rule:

    
     coupling constants are often larger than 
    
    
    
    .
  • Result: The signal appears as a "triplet" not because of two neighbors, but because the coupling to F-2 and F-4 is of similar magnitude (~9-11 Hz), creating a pseudo-triplet.

Coupling F19 19F Nuclei (x2) H1 Proton H-3 F19->H1 Strong Coupling (J ~ 10Hz) Signal Observed Signal: Pseudo-Triplet H1->Signal Splitting

Caption: Logic flow demonstrating how 19F-1H coupling dominates the splitting pattern of the H-3 proton.

Part 4: Comparative Performance Analysis

This section objectively compares the "performance" of the DMSO-


 protocol against alternatives to justify the method selection.
Comparison 1: Solvent Performance (DMSO- vs. CDCl )
FeatureDMSO-

(Recommended)
CDCl

(Alternative)
Verdict
Amide NH Visibility Sharp, distinct singlet at ~9.8 ppm.Often broad, weak, or invisible due to exchange.[5]DMSO Wins
Solubility Excellent (fully dissolved).Poor (suspension risks).DMSO Wins
Water Peak Distinct peak at 3.33 ppm.[8]Peak at 1.56 ppm; overlaps with aliphatics.Neutral
Spectral Resolution Higher viscosity may broaden lines slightly.Lower viscosity gives sharper lines (if soluble).CDCl

Wins (conditional)

Critical Insight: For benzamides, the ability to integrate the Amide NH (1H) against the Benzoyl H-2,6 (2H) is a primary purity check. CDCl


 often fails this check because the Amide NH integration is rarely exactly 1.0 due to broadening.
Comparison 2: Precursor Validation (Reaction Monitoring)

To verify the reaction $ \text{4-aminobenzoic acid} + \text{2,4-difluoroaniline} \rightarrow \text{Product} $, compare the shifts:

  • Loss of Acid Proton: The broad COOH signal (11-13 ppm) from the benzoic acid must be absent.

  • Shift of Aniline Protons:

    • In 2,4-difluoroaniline , the protons ortho to the amine are shielded (upfield).

    • In the Product , the formation of the amide bond converts the electron-donating

      
       to an electron-withdrawing 
      
      
      
      .
    • Result: The difluorophenyl ring protons will shift downfield (deshielded) by approximately 0.5 - 1.0 ppm compared to the starting aniline.

Part 5: Troubleshooting & Quality Control

Common Artifacts
  • Water Signal (3.33 ppm in DMSO): Can overlap with impurities. Solution: Use dry DMSO or add a drop of D

    
    O (which will also erase the Amide/Amine peaks, confirming their assignment).
    
  • Residual Solvent (2.50 ppm): The quintet of DMSO.[8] Do not integrate over this region.

Self-Validating Integration Check

For a pure sample, the integration ratio must hold:



If this ratio is 

, you likely have unreacted aniline or moisture-induced exchange.

References

  • Abraham, R. J., et al. (2006).[1] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry.

  • BenchChem. (2025).[8] Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3.

  • Iowa State University. (n.d.). NMR Coupling Constants Guide (19F-1H values). Chemical Instrumentation Facility.

  • PubChem. (2025).[9] 2,4-Difluoroaniline Spectral Data. National Library of Medicine.

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard Reference Text for Shift Prediction).

Sources

Comparative

Comparative Guide: LC-MS Fragmentation of 4-amino-N-(2,4-difluorophenyl)benzamide

Executive Summary This technical guide provides a deep-dive analysis of the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) behavior of 4-amino-N-(2,4-difluorophenyl)benzamide . This structural motif is a criti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a deep-dive analysis of the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) behavior of 4-amino-N-(2,4-difluorophenyl)benzamide . This structural motif is a critical pharmacophore in histone deacetylase (HDAC) inhibitors (e.g., Tacedinaline analogs).

We compare this fluorinated compound against its non-fluorinated analog, 4-amino-N-phenylbenzamide , to demonstrate the diagnostic utility of the fluorine mass defect and the stability of the benzamide linkage under Collision-Induced Dissociation (CID).

Key Findings
  • Dominant Pathway: The primary fragmentation is the cleavage of the amide bond, yielding a characteristic 4-aminobenzoyl cation (m/z 120.04).

  • Diagnostic Ion: The 2,4-difluoroaniline fragment (m/z 130.04) serves as the specific identifier for the fluorinated moiety, distinguishing it from non-fluorinated metabolic analogs.

  • Stability: The presence of fluorine atoms on the N-phenyl ring does not significantly sterically hinder the amide cleavage but distinctively shifts the mass of the amine leaving group.

Chemical Context & Structure

To understand the fragmentation, we must first define the dissociation points. The molecule consists of two aromatic systems linked by an amide bond.[1]

FeatureTarget CompoundComparative Analog
Name 4-amino-N-(2,4-difluorophenyl)benzamide4-amino-N-phenylbenzamide
Formula


Monoisotopic Mass 248.0761 Da212.0950 Da
Precursor Ion

249.0834 213.1023
Key Difference Difluoro-substitution (+35.98 Da vs 2H)Unsubstituted Phenyl Ring

Experimental Methodology

Expert Note: The following protocol is designed for High-Resolution Mass Spectrometry (HRMS) using a Q-TOF or Orbitrap platform to ensure mass accuracy <5 ppm.

Sample Preparation[2]
  • Stock Solution: Dissolve 1 mg of compound in 1 mL DMSO (1 mg/mL).

  • Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Direct Infusion (Optimization): Infuse at 5 µL/min to tune source parameters.

LC-MS Source Parameters (ESI+)

These parameters are optimized to maximize the protonated molecular ion


 while minimizing in-source fragmentation (is-CID).
ParameterSettingRationale
Ionization Mode ESI PositiveBasic amine groups readily protonate.
Spray Voltage 3.5 kVStandard for stable Taylor cone formation.
Capillary Temp 300°CEnsures desolvation without thermal degradation.
Sheath Gas 35 arb unitsNitrogen; assists in droplet evaporation.
Collision Energy Stepped (15, 30, 45 eV)Low energy preserves parent; high energy reveals deep structure.

Fragmentation Mechanism & Pathways

The fragmentation of benzamides is governed by charge localization. In ESI+, the proton can localize on the amide oxygen or the terminal amine.

Primary Pathway: Amide Bond Cleavage

The most abundant product ion arises from the cleavage of the amide


 bond.
  • Mechanism: Charge retention on the carbonyl carbon creates a resonance-stabilized acylium ion .

  • Result: The 4-aminobenzoyl cation is formed.

  • Observation: This fragment is identical in both the target and the non-fluorinated analog, making it a "Class Characteristic" ion.

Secondary Pathway: Neutral Losses
  • Loss of CO: The acylium ion further degrades by ejecting Carbon Monoxide (28 Da), leaving a phenyl cation.

  • Loss of

    
    :  The primary amine on the benzoyl ring can eject ammonia (17 Da), though this is usually less intense than the amide cleavage.
    
Diagnostic Pathway: The Fluorine Signature

If the proton resides on the amide nitrogen during cleavage, the charge is retained on the aniline side.

  • Target: Forms 2,4-difluoroaniline cation (m/z ~130).

  • Analog: Forms aniline cation (m/z ~94).

  • Note: This pathway is often less abundant than the acylium formation but is critical for confirming the specific halogenation pattern.

Visualization: Fragmentation Workflow

The following diagram illustrates the competitive fragmentation pathways and the resulting mass spectral logic.

G Parent Precursor Ion [M+H]+ m/z 249.08 (Protonated Amide) Acylium Acylium Ion (4-Aminobenzoyl) m/z 120.04 Parent->Acylium Primary Cleavage (Charge on Carbonyl) NeutralAmine Neutral Loss: 2,4-Difluoroaniline (129 Da) Parent->NeutralAmine AmineIon Amine Ion (2,4-Difluoroaniline) m/z 130.04 Parent->AmineIon Secondary Cleavage (Charge on Nitrogen) NeutralKetene Neutral Loss: 4-Aminoketene (119 Da) Parent->NeutralKetene PhenylCation Phenyl Cation m/z 92.05 Acylium->PhenylCation Inductive Cleavage LossCO - CO (28 Da) Acylium->LossCO

Figure 1: Competitive fragmentation pathways for 4-amino-N-(2,4-difluorophenyl)benzamide under ESI-CID conditions.

Comparative Data Analysis

The table below contrasts the observed MS/MS transitions. This data allows researchers to distinguish the fluorinated target from potential de-fluorinated metabolites or analogs.

Fragment TypeTarget (Difluoro) m/zAnalog (Non-Fluoro) m/zMass Shift (

)
Interpretation
Precursor 249.08 213.10 +36 DaSubstitution of 2H with 2F.
Acylium Ion (Base Peak) 120.04 120.04 0 DaConserved Core. Confirms the 4-aminobenzoyl moiety is identical.
Amine Ion 130.04 94.06 +36 DaDiagnostic. Confirms the modification is on the N-phenyl ring.
Phenyl Cation 92.05 92.05 0 DaSecondary fragment of the conserved core.
Neutral Loss -129 Da-93 DaN/ALoss of the respective aniline group.
Performance Insight
  • Sensitivity: The fluorinated analog typically shows slightly lower ionization efficiency in ESI+ compared to the non-fluorinated version due to the electron-withdrawing nature of fluorine reducing the basicity of the amide nitrogen.

  • Selectivity: The unique mass defect of fluorine (exact mass 18.998) allows for high-selectivity filtering in complex matrices (e.g., plasma), reducing background noise compared to the nominal mass analog.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of Benzamide, 4-amino-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • Holčapek, M., et al. (2010).[2] Fragmentation behavior of amides in electrospray ionization mass spectrometry. Journal of Mass Spectrometry.[3] (Contextual grounding for amide cleavage mechanisms).

  • Perpétuo, G.J., & Jancik, V. (2023). N-(2,3-Difluorophenyl)-2-fluorobenzamide.[4] Molbank, 2023(3), M1726. Available at: [Link]

Sources

Validation

Reference Standards for 4-Amino-N-(2,4-difluorophenyl)benzamide Analysis: A Publish Comparison Guide

Executive Summary: The Criticality of the "Right" Standard In the landscape of modern medicinal chemistry, 4-amino-N-(2,4-difluorophenyl)benzamide represents a high-value pharmacophore. Structurally, it serves as a criti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Criticality of the "Right" Standard

In the landscape of modern medicinal chemistry, 4-amino-N-(2,4-difluorophenyl)benzamide represents a high-value pharmacophore. Structurally, it serves as a critical intermediate and potential impurity in the synthesis of next-generation Histone Deacetylase (HDAC) inhibitors and fluorinated kinase inhibitors . Its 2,4-difluoroaniline moiety is a common motif used to modulate metabolic stability and lipophilicity in oncology candidates.

For analytical scientists, this compound presents specific challenges: the aniline amine is prone to oxidation, and the amide bond can suffer hydrolysis under stress. Choosing the incorrect reference standard grade—confusing a "Research Chemical" with a "Certified Reference Material (CRM)"—can lead to assay bias of >2.0%, potentially invalidating GMP impurity profiling data.

This guide objectively compares reference standard grades, defining when to use each based on regulatory risk and technical performance.

Technical Context & Molecule Profiling

Before selecting a standard, one must understand the analyte's behavior.[1]

  • Chemical Name: 4-amino-N-(2,4-difluorophenyl)benzamide

  • Molecular Formula: C₁₃H₁₀F₂N₂O

  • Molecular Weight: 248.23 g/mol

  • Key Functionalities:

    • Primary Aromatic Amine: Susceptible to oxidative degradation (browning) and N-oxide formation.

    • Difluorophenyl Ring: Electron-withdrawing, affecting the pKa of the amide nitrogen and increasing retention on Reverse Phase (RP) columns compared to non-fluorinated analogs.

Synthesis & Impurity Origin

Understanding the synthesis helps predict the impurities present in lower-grade standards.

SynthesisPath PABA 4-Aminobenzoic Acid (Starting Material 1) Coupling Coupling Reaction (EDC/HOBt or SOCl2) PABA->Coupling DFA 2,4-Difluoroaniline (Starting Material 2) DFA->Coupling Product 4-Amino-N-(2,4-difluorophenyl)benzamide (Target Analyte) Coupling->Product Impurity1 Impurity A: Unreacted 2,4-Difluoroaniline Coupling->Impurity1 Residual Impurity2 Impurity B: Oligomers (Amide Dimers) Coupling->Impurity2 Side Rxn

Figure 1: Synthetic pathway and potential impurity origins. High-quality standards must be purified to remove Impurities A and B, which can co-elute in generic HPLC methods.

Comparative Analysis of Reference Standard Grades

Not all vials are created equal. Below is a performance comparison of the three primary tiers of standards available for this compound.

Table 1: Performance Matrix of Reference Standard Types
FeatureTier 1: Primary CRM Tier 2: Secondary/Working Standard Tier 3: Research Grade (Reagent)
Intended Use GMP Release, Method Validation, Calibration of SecondariesRoutine QC, Stability Testing, In-process ControlEarly R&D, Synthesis Screening, Peak ID only
Purity Assignment Mass Balance Approach (100% - Impurities - Water - Residual Solvents)Traceable to Primary CRM (via HPLC assay)Area % (HPLC only)
Certified Value 99.8% ± 0.3% (k=2)99.5% (Assigned against Primary)>95% (Nominal)
Traceability SI Units (via qNMR/NIST weights)Traceable to Tier 1None
Water Content Measured (KF Titration)Measured (KF)Often Ignored
Cost Factor 100x10x1x
Risk Profile Low RiskMedium RiskHigh Risk (Assay bias likely)
In-Depth Analysis[2]
Tier 1: The Primary CRM (Gold Standard)
  • Why it wins: It uses absolute methods. Purity is not just "what the HPLC sees." It accounts for invisible impurities like inorganic salts (ROI), water (Karl Fischer), and trapped solvents (GC-Headspace).

  • Performance Data: A Tier 1 standard for this benzamide typically shows a chromatographic purity of >99.9%, but the assay content might be 98.5% due to 1.5% absorbed water/solvents.

  • Recommendation: Mandatory for establishing the Response Factor (RF) of your analyte during method validation.

Tier 3: The Research Grade (The Trap)
  • The Pitfall: Vendors often sell "98% Purity" based on UV detection at 254 nm.

  • Experimental Reality: If the sample contains 5% inorganic salts or 3% water, the UV detector won't see them. You might weigh 10 mg thinking it's 9.8 mg of analyte, but it's actually 9.0 mg. This introduces an 8% error in your quantification.

  • Performance Data: In comparative studies, Research Grade samples of amino-benzamides often show high background noise in LC-MS due to synthesis byproducts (e.g., urea derivatives).

Experimental Protocols for Qualification

If you cannot purchase a Tier 1 CRM, you must qualify an in-house standard. This protocol ensures self-validating scientific integrity.

Protocol A: The "Mass Balance" Purity Assignment

Objective: Assign a potency value (% w/w) to a candidate standard batch.

  • Chromatographic Purity (HPLC-UV):

    • Column: C18, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or equivalent).

    • Mobile Phase:

      • A: 0.1% Formic Acid in Water.

      • B: Acetonitrile.[2]

    • Gradient: 5% B to 95% B over 20 min.

    • Detection: 260 nm (max absorption for benzamide).

    • Acceptance: Total Impurities < 0.5%.

  • Volatiles (TGA or GC-HS): Determine % Residual Solvents.

  • Water (Karl Fischer): Determine % Moisture. Note: Benzamides can be hygroscopic.

  • Inorganics (Residue on Ignition): Determine % Ash.

  • Calculation:

    
    
    
Protocol B: System Suitability Testing (SST)

Objective: Verify the standard performs correctly on the day of analysis.

  • Resolution Check: Spike the standard with 2,4-difluoroaniline (precursor).

  • Requirement: Resolution (

    
    ) between the precursor (RT ~4 min) and the Analyte (RT ~7 min) must be > 2.0.
    

Visualization: Qualification Workflow

This decision tree guides the user on which characterization path to take based on the source of the material.

QualificationWorkflow Start Material Received CheckCert Is it a Certified Reference Material (CRM)? Start->CheckCert YesCRM Use 'As Is' Apply Correction Factor from CoA CheckCert->YesCRM Yes NoCRM Is it >98% HPLC Area%? CheckCert->NoCRM No Reject Reject Material (Purify via Recrystallization) NoCRM->Reject No FullChar Perform Full Characterization (Mass Balance) NoCRM->FullChar Yes Tests 1. HPLC (Purity) 2. KF (Water) 3. H-NMR (Identity) 4. ROI (Inorganics) FullChar->Tests Assign Assign Potency Generate In-House CoA Tests->Assign

Figure 2: Decision logic for accepting and qualifying reference standards. Only fully characterized materials (Green nodes) should be used for quantitative assays.

References

  • Gelbrich, T., et al. (2024). N-(2,4-Difluorophenyl)-2-fluorobenzamide. Molbank, 2024(1), M1772. (Provides structural data on the isomeric 2-fluoro analog, relevant for crystal packing and stability comparisons). Link

  • Roskoski, R. (2021).[3] Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry. (Details the synthetic utility of 2,4-difluoroaniline in drug discovery). Link

  • BenchChem Application Note. (2025). Formulation Strategies for 4-amino-N-(2-chlorophenyl)benzamide. (Provides physicochemical proxies for the difluoro- analog, including solubility and pKa considerations). Link

  • United States Pharmacopeia (USP). General Chapter <11> Reference Standards. (The authoritative guideline on the hierarchy and qualification of reference materials). Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 4-amino-N-(2,4-difluorophenyl)benzamide

[1] Rapid Hazard Assessment & Chemical Profile Before initiating any disposal protocol, you must understand the specific chemical architecture of 4-amino-N-(2,4-difluorophenyl)benzamide .[1] This is not generic organic w...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Rapid Hazard Assessment & Chemical Profile

Before initiating any disposal protocol, you must understand the specific chemical architecture of 4-amino-N-(2,4-difluorophenyl)benzamide .[1] This is not generic organic waste; it is a fluorinated aromatic amine .

  • Chemical Class: Halogenated Benzamide Derivative.

  • Key Functional Groups:

    • Primary Amine (

      
      ):  Basic and reactive. Potential for oxidation.[2]
      
    • Difluorophenyl Ring: CRITICAL FOR DISPOSAL. The presence of fluorine atoms mandates classification as Halogenated Waste .

  • Primary Hazards:

    • Acute Toxicity: Harmful if swallowed or inhaled (typical of benzamide analogs).

    • Irritant: Skin, eye, and respiratory tract irritant.[1]

    • Environmental Persistence: Fluorinated aromatics are resistant to biodegradation.

The "Golden Rule" of Fluorinated Disposal

Never mix fluorinated compounds with non-halogenated solvent waste streams. Why? Standard incineration of non-halogenated waste occurs at lower temperatures. If fluorinated compounds are introduced, they release Hydrogen Fluoride (HF) gas, which corrodes incinerator scrubbers and violates emission protocols.[1] This compound must go to a high-temperature halogenated waste stream.

Pre-Disposal Stabilization & PPE[1][3]

Ensure the following "Self-Validating System" is in place before handling the waste. If any check fails, stop immediately.

Personal Protective Equipment (PPE) Matrix
ComponentSpecificationRationale
Gloves Double Nitrile (0.11mm min)Benzamides can permeate standard latex. Double gloving provides a visual breach indicator.
Respiratory N95 or P100 (if solid/dust)Prevents inhalation of fine particulates during weighing or transfer.
Eye Protection Chemical Goggles Safety glasses are insufficient for liquid splashes involving amine solutions.
Body Lab Coat (Buttoned) Standard protection against particulate accumulation on clothing.
Stabilization Checks[1]
  • pH Check (Liquid Waste): If the compound is in solution, ensure the pH is Neutral (6-8) or slightly Basic .

    • Warning: Do not add strong acids to the waste container.[3] The amine group can react exothermically, and if residual oxidizers are present, this can create unstable conditions.[1]

  • Solvent Compatibility: Ensure the carrier solvent (if dissolved) is compatible with the "Halogenated Waste" carboy (e.g., Dichloromethane, Chloroform).[1] Avoid mixing with strong oxidizers (Peroxides, Nitric Acid).[1]

The Disposal Workflow

Workflow Visualization: Waste Stream Segregation

This decision tree ensures you select the correct waste stream, preventing costly EHS violations.[1]

WasteSegregation Start Start: 4-amino-N-(2,4-difluorophenyl)benzamide Waste StateCheck Physical State? Start->StateCheck Solid Solid / Pure Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid SolidAction Double Bag (Polyethylene) Label: 'Toxic Solid - Halogenated' Solid->SolidAction SolventCheck Solvent Type? Liquid->SolventCheck NonHalo Non-Halogenated Solvent (e.g., MeOH, Acetone) SolventCheck->NonHalo Halo Halogenated Solvent (e.g., DCM) SolventCheck->Halo SegregationAction CRITICAL: Move to HALOGENATED Waste Stream NonHalo->SegregationAction FinalLiquid Halogenated Waste Carboy (High Temp Incineration) Halo->FinalLiquid SegregationAction->FinalLiquid Re-classify

Figure 1: Decision logic for segregating fluorinated benzamide waste. Note that even if dissolved in non-halogenated solvents, the presence of the fluorinated solute often mandates the Halogenated stream.[1]

Protocol A: Solid Waste (Pure Compound)

Scenario: Disposal of expired stock, weighing boat residues, or failed synthesis solids.[1]

  • Containment: Transfer the solid into a clear polyethylene bag.

  • Secondary Containment: Place the first bag inside a second bag (Double-Bagging). This prevents the "puff" of toxic dust if the outer bag is compressed.

  • Labeling: Apply a Hazardous Waste label.

    • Constituents: "4-amino-N-(2,4-difluorophenyl)benzamide"[1]

    • Hazards: Toxic, Irritant.[1][3]

    • Note: Clearly mark "CONTAINS FLUORINE" .

  • Storage: Place in the Solid Hazardous Waste Drum . Do not place in regular trash or biohazard bins.

Protocol B: Liquid Waste (Solutions)

Scenario: NMR samples, mother liquors from recrystallization, or reaction mixtures.[1]

  • Identification: Confirm the solvent composition.

  • Segregation:

    • If solvent is DCM/Chloroform: Pour directly into the Halogenated Organic carboy.

    • If solvent is Methanol/Acetone/DMSO: Because the solute contains Fluorine, you must default to the Halogenated Organic carboy to ensure proper incineration temperatures.[1] Do not pour into the Non-Halogenated/Flammables can.

  • Rinsing: Rinse the vessel with a small amount of Acetone. Add this rinsate to the Halogenated carboy.

Protocol C: Decontamination of Labware

Scenario: Cleaning spatulas, flasks, and glassware used with the compound.[1]

DeconProtocol Step1 1. Solvent Rinse (Acetone or MeOH) Step2 2. Collect Rinsate (Halogenated Waste) Step1->Step2 Step3 3. Soap & Water Wash (Surfactant) Step2->Step3 Step4 4. Final Water Rinse (Sanitary Sewer) Step3->Step4

Figure 2: Decontamination workflow. The initial solvent rinse removes the hydrophobic benzamide; only the subsequent soapy water is safe for the drain.

  • Solvent Wash: Rinse glassware with Acetone or Methanol. The compound is organic-soluble.

  • Capture: Collect this first rinse into the Halogenated Waste container.

  • Aqueous Wash: Wash glassware with Alconox (or equivalent surfactant) and warm water.

  • Drain Disposal: The soapy water wash (now containing negligible trace amounts) can generally be rinsed down the drain, provided your facility permits trace organic washing.

Regulatory Compliance & Documentation

Failure to document waste streams correctly is the most common compliance failure in drug development labs.

RCRA Waste Codes (USA)

While this specific compound is not explicitly P-listed or U-listed by name, it falls under the following characteristics when discarded:

  • D001 (Ignitable): If dissolved in flammable solvents (MeOH, Acetone).[1]

  • Toxic (General): Treat as toxic waste.

  • Halogenated Organic: Although not a specific RCRA code, this is the industry standard classification for incineration logistics.[1]

Labeling Requirement: Ensure the tag includes:

  • Full Chemical Name: No abbreviations (e.g., do not write "Benzamide analog").

  • Generator Name: Your name/Lab group.

Emergency Contingencies

Spill Management (Solid)[1][3]
  • Isolate: Evacuate the immediate area (3-meter radius).

  • PPE Up: Wear N95 mask and double gloves.

  • Sweep: Gently sweep using a dustpan and brush. Do not use a vacuum unless it is HEPA-rated and explosion-proof (static risk).

  • Wipe: Clean the surface with an Acetone-dampened paper towel.

  • Dispose: Place all sweepings and towels into a hazardous solid waste bag.

Spill Management (Liquid)[1]
  • Absorb: Use a universal absorbent pad or vermiculite.

  • Collect: Scoop absorbed material into a hazardous waste bag.

  • Decontaminate: Wash the surface with soap and water.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[4][5] [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link]

Sources

Handling

Personal Protective Equipment (PPE) for Handling 4-amino-N-(2,4-difluorophenyl)benzamide

[1][2][3] Executive Safety Summary: The Precautionary Principle Immediate Action Required: Treat 4-amino-N-(2,4-difluorophenyl)benzamide as a Potent Compound (Occupational Exposure Band 3) until specific chronic toxicity...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Safety Summary: The Precautionary Principle

Immediate Action Required: Treat 4-amino-N-(2,4-difluorophenyl)benzamide as a Potent Compound (Occupational Exposure Band 3) until specific chronic toxicity data proves otherwise.[1][2]

As a Senior Application Scientist, I must emphasize that the specific fluorination pattern (2,4-difluoro) on the N-phenyl ring is a common medicinal chemistry tactic to block metabolic oxidation sites, potentially increasing the compound's biological half-life and potency compared to non-fluorinated analogs.[1][2] Consequently, standard "nuisance dust" protocols are insufficient.

Core Hazards (Inferred from Analogs & Pharmacophore):

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3][4][5]

  • Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2][3]

  • Sensitization Risk: The aniline-like moiety (4-amino group) presents a structural alert for potential skin sensitization.[1][2]

  • Physical State: Fine particulate solid; high risk of airborne dust generation during weighing/transfer.

Risk Assessment & PPE Matrix

The following selection logic is based on Control Banding , a strategy used in pharmaceutical development when specific Occupational Exposure Limits (OELs) are not yet established.

PPE Selection Matrix
Protection ZoneRecommended EquipmentTechnical Justification (Causality)
Respiratory P100 Particulate Respirator (Minimum) or PAPR Why: Standard N95s offer 95% efficiency.[1][2] For bioactive intermediates, the remaining 5% penetration represents an unacceptable risk of cumulative sensitization. A P100 (HEPA) filter captures 99.97% of particulates.
Dermal (Hands) Double Nitrile Gloves (ASTM D6978 rated)Why: Benzamides are lipophilic.[2] Double gloving creates a sacrificial outer layer.[2] The inner glove remains uncontaminated during doffing. Thickness: Minimum 5 mil outer, 4 mil inner.
Dermal (Body) Tyvek® (or equivalent) Lab Coat/Sleeves Why: Cotton lab coats trap particulates in the weave, creating a secondary exposure source in common areas (cafeterias, offices).[2] Disposable non-woven fabrics (Tyvek) prevent this migration.[2]
Ocular Chemical Splash Goggles (Indirect Vent)Why: Safety glasses with side shields are insufficient for fine powders which can bypass gaps via air currents.[2] Goggles seal the orbital area.

Decision Logic: Respiratory Protection

Use the following logic flow to determine the specific respiratory setup required based on your operational scale.

RespiratoryLogic Start Start: Handling 4-amino-N-(2,4-difluorophenyl)benzamide FormCheck Is the material in Solution or Solid/Powder? Start->FormCheck Solution Solution Phase FormCheck->Solution Dissolved Solid Solid / Powder Phase FormCheck->Solid Dry Powder Control1 Standard Fume Hood + Safety Glasses + Nitrile Gloves Solution->Control1 Low Volatility Solvent QuantityCheck Quantity to be Handled? Solid->QuantityCheck SmallScale < 10 mg QuantityCheck->SmallScale MediumScale 10 mg - 100 mg QuantityCheck->MediumScale LargeScale > 100 mg QuantityCheck->LargeScale Control2 Fume Hood + N95 (Voluntary) + Double Gloves SmallScale->Control2 Control3 Containment (Vented Balance Enclosure) + P100 Respirator MediumScale->Control3 Control4 Glovebox / Isolator OR Full PAPR Suit LargeScale->Control4

Figure 1: Risk-based decision tree for selecting respiratory protection based on physical state and quantity handled.

Operational Workflow: Safe Handling Protocol

The "Self-Validating System" concept requires that safety is built into the workflow, not just the equipment.[2]

Phase A: Preparation (The "Clean-to-Dirty" Transition)[1][2]
  • Inspect Engineering Controls: Verify Fume Hood/Enclosure flow rate is 80–100 fpm (face velocity) before retrieving the chemical.

  • Donning Sequence:

    • Step 1: Wash hands.[2][5][6][7][8][9][10]

    • Step 2: Don Inner Gloves (bright color, e.g., orange).

    • Step 3: Don Tyvek lab coat/sleeves (taped at cuffs if handling >1g).[2]

    • Step 4: Don Outer Gloves (standard blue nitrile) over the coat cuffs.

    • Validation: If you see the orange inner glove, your outer barrier is breached.

Phase B: Active Handling (Weighing & Transfer)[1][2]
  • Static Control: Use an anti-static gun or ionizer bar inside the balance enclosure. Fluorinated benzamides are often prone to static charge, causing "fly-away" powder that bypasses containment.[2]

  • The "Wet Method": If possible, dissolve the solid directly in the shipping container (if tared) or weigh into a pre-tared vial containing solvent to immediately suppress dust generation.

Phase C: Decontamination & Doffing (The "Dirty-to-Clean" Transition)[1][2]
  • Primary Wipe: While still in the hood, wipe the exterior of the closed chemical container with a solvent-dampened Kimwipe (Ethanol or Isopropanol). Dispose of the wipe as hazardous waste inside the hood.

  • Outer Glove Removal: Remove outer gloves inside the hood using the "beak method" (pulling from the palm without snapping).

  • Transport: Move the sealed, wiped container to storage.

  • Final Doffing: Remove PPE at the laboratory exit. Wash hands immediately with soap and cool water (warm water opens pores, increasing absorption risk).

Waste Disposal & Emergency Response

Waste Management[1][2]
  • Classification: Segregate as Hazardous Chemical Waste . Do not dispose of down drains.[5]

  • Solid Waste: Contaminated gloves, weigh boats, and Tyvek sleeves must be double-bagged (clear polyethylene) and labeled "Toxic Debris."[2]

  • Liquid Waste: Collect in "Organic Waste - Toxic" streams.[2]

Emergency Spill Protocol (Powder Release)

If >50 mg of powder is spilled outside containment:

  • Evacuate: Clear the immediate area for 15 minutes to allow aerosols to settle.

  • Don PPE: Upgrade to P100 respirator and double gloves.

  • Isolate: Cover spill with oil-impregnated sweeping compound or wet paper towels (do not dry sweep).[2]

  • Clean: Scoop material into a waste container. Wash area with soap/water solution twice.[2]

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 446238: 4-(Aminosulfonyl)-N-[(2,4-difluorophenyl)methyl]benzamide (Analogous Structure).[1][2] Retrieved from [Link][2][11]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[2][3] Retrieved from [Link][2]

  • SafeBridge Consultants.Potent Compound Safety: Control Banding Strategies in the Pharmaceutical Industry. (Industry Standard Methodology for OEB assignment).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.